PEG5-Bis(phosphonic acid diethyl ester)

• CAS: 106338-06-1

Core Science & Biosynthesis

Solubility of Phosphonate Diethyl Esters: A Physicochemical & Practical Guide

Topic: Solubility of Phosphonate Diethyl Esters in Organic Solvents vs. Water Content Type: In-depth Technical Guide Audience: Researchers, Scientists, and Drug Development Professionals

Executive Summary

Phosphonate diethyl esters (PDEs) represent a critical class of organophosphorus reagents used extensively in the Horner-Wadsworth-Emmons (HWE) reaction, prodrug synthesis (e.g., nucleotide analogs), and ligand design. Their solubility profile is governed by a delicate balance between the polar phosphoryl group (

) and the lipophilic diethyl ester moieties.

This guide provides a technical analysis of PDE solubility, distinguishing between simple physical dissolution and reactive hydrolysis—a common pitfall in aqueous handling. We provide comparative data, mechanistic insights, and a validated protocol for assessing solubility without compromising chemical integrity.

Physicochemical Mechanisms of Solubility

To predict the solubility of a specific phosphonate, one must analyze the competition between the Phosphoryl Dipole and the Hydrophobic R-Group .

The Amphiphilic Core

The diethyl phosphonate core

is inherently amphiphilic.

• Hydrophilic Driver: The

  bond is highly polarized (dipole moment D), acting as a strong hydrogen bond acceptor. This facilitates solubility in polar protic solvents (water, alcohols) and polar aprotic solvents (DMSO, DMF).

• Lipophilic Driver: The two ethyl groups provide sufficient hydrophobic character to ensure miscibility with common organic solvents (DCM, Toluene, THF).

The R-Group Determinant

The substituent attached directly to the phosphorus atom (the "R" group) acts as the solubility switch.

• Small R (H, Methyl, Ethyl): The polar

  dominates. These compounds are often water-miscible or highly soluble.

• Large/Aromatic R (Benzyl, Phenyl, Long Alkyl): The hydrophobic surface area overwhelms the

  dipole. These compounds become water-insoluble but retain high organic solubility.

The Hydrolysis Trap

Unlike simple dissolution, placing PDEs in water often initiates hydrolysis, converting the diester into a mono-ester or phosphonic acid.

• Critical Insight: A "clear solution" in water may actually be a solution of the hydrolysis product, not the starting material. Solubility testing must always be coupled with stability verification (e.g.,

  P NMR).

Comparative Solubility Profiles

The following data summarizes the solubility behavior of common PDEs. Note the sharp transition from water-soluble to water-insoluble as the R-group complexity increases.

Table 1: Solubility Landscape of Phosphonate Diethyl Esters

Compound	R-Group	LogP (Exp/Calc)	Water Solubility	Organic Solubility (DCM, EtOH, Toluene)
Diethyl phosphite		~0.7	Soluble (Slow Hydrolysis)	Miscible
Diethyl methylphosphonate		~0.7	Miscible	Miscible
Diethyl ethylphosphonate		~0.6	Soluble	Miscible
Diethyl (2-oxopropyl)phosphonate		~0.4	Soluble	Miscible
Diethyl benzylphosphonate		~1.7 - 3.4	Insoluble (< 1 g/L)	Soluble
Diethyl phenylphosphonate		~1.8	Insoluble	Soluble

Data Note: "Miscible" indicates the compound mixes in all proportions. "Insoluble" typically denotes solubility

g/L.

Visualization: Solubility Decision Framework

The following diagram illustrates the logical flow for predicting solubility and the necessary experimental checks.

Figure 1: Decision framework for predicting phosphonate solubility and identifying hydrolysis risks.

Experimental Protocol: Stability-Indicating Solubility Assessment

Objective: Determine the aqueous solubility of a PDE while simultaneously verifying it has not hydrolyzed. Scope: Applicable to all liquid or solid phosphonate diesters.

Materials

• Solvent: Deuterated Water (

  ) and Deuterated Chloroform ( ).

• Buffer: 50 mM Phosphate Buffer (pH 7.4) - Avoid unbuffered water as hydrolysis generates acid, accelerating degradation.

• Analytical Tool:

  P NMR (Preferred) or HPLC-UV.

Workflow

• Preparation of Organic Reference:

  • Dissolve 10 mg of the phosphonate in 0.6 mL

    .

  • Acquire a baseline

    P NMR spectrum. Note the chemical shift (typically 20–30 ppm).

• Aqueous Saturation:

  • Add excess phosphonate (approx. 20 mg) to 1.0 mL of pH 7.4 Buffer.

  • Vortex vigorously for 1 minute.

  • Centrifuge at 10,000 rpm for 5 minutes to pellet undissolved material.

• Analysis (The "Split-Phase" Check):

  • Carefully remove 0.5 mL of the clear supernatant.

  • If using NMR: Add 0.1 mL

    (for lock) and acquire P NMR immediately.

  • If using HPLC: Inject immediately using a neutral mobile phase (e.g., Water/Acetonitrile).

• Interpretation:

  • Intact Diester: Single peak matching the

    reference (allowing for slight solvent shift).

  • Hydrolysis: Appearance of a new peak upfield (typically 2–5 ppm shift) corresponding to the mono-ester or phosphonic acid.

Figure 2: Experimental workflow for distinguishing true solubility from hydrolysis.

Applications & Implications

Horner-Wadsworth-Emmons (HWE) Reaction

• Solvent Choice: The high organic solubility of PDEs allows HWE reactions to be run in a wide range of solvents (THF, DCM, Toluene).

• Base Compatibility: When using aqueous bases (e.g., NaOH/Water biphasic conditions), the Diethyl benzylphosphonate type esters (insoluble in water) are ideal as they remain in the organic phase, protected from rapid hydrolysis until the phase-transfer catalyst engages.

Drug Delivery (ProTides)

• Bioavailability: Drug developers often append diethyl phosphonate groups to increase lipophilicity (LogP) of polar drugs, facilitating cell membrane permeation.

• Formulation: For intravenous formulations, water-soluble esters (Methyl/Ethyl R-groups) are preferred. For oral formulations requiring membrane crossing, more lipophilic esters (Benzyl/Phenyl) are selected.

References

• National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 6327654, Diethyl phosphite. Retrieved from [Link]

• National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 11248, Diethyl methylphosphonate. Retrieved from [Link]

• Organic Syntheses. Diethyl (Dichloromethyl)phosphonate: Preparation and Use. Org.[1][2] Synth. 1997, 74, 108.[3] Retrieved from [Link]

Sources

• 1. Phosphonic acid, phenyl-, diethyl ester | C10H15O3P | CID 15642 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. CompTox Chemicals Dashboard [comptox.epa.gov]
• 3. Organic Syntheses Procedure [orgsyn.org]

Comparative Binding Kinetics & Stability Profile: PEG-Bis(phosphonate) vs. PEG-Monophosphonate Surface Ligands

Executive Summary

In the engineering of colloidal metal oxide nanoparticles—specifically Iron Oxide (IONPs), Titanium Dioxide (TiO₂), and Upconversion Nanoparticles (UCNPs)—surface ligand stability is the primary determinant of in vivo fate.

This guide analyzes the critical performance gap between PEG-Monophosphonate (MP) and PEG-Bis(phosphonate) (BP) anchoring groups. While MP ligands provide adequate colloidal stability in deionized water, they suffer from rapid desorption in physiological media due to competitive displacement by endogenous phosphates and serum proteins.

The Core Thesis: The transition from monodentate (MP) to geminal bisphosphonate (BP) anchors shifts the binding thermodynamics from a reversible adsorption equilibrium to a kinetically trapped, pseudo-irreversible state. This shift is driven by the chelate effect , rendering PEG-BP conjugates the superior choice for clinical translation.

Mechanistic Foundations: The Chelate Effect

To understand the disparity in binding affinity, we must look beyond simple electrostatics to coordination chemistry.

Coordination Modes

• Monophosphonates (MP): Bind primarily through a monodentate (

  ) or bridging bidentate motif. This single point of failure means that the energy required to detach the ligand is relatively low ( ).

• Bisphosphonates (BP): Geminal bisphosphonates (P-C-P structure) possess two phosphonate groups on a single carbon. This geometry allows for tridentate or tetradentate coordination to the metal oxide surface.

Thermodynamic Stability

The superiority of BP is quantified by the chelate effect. The entropic penalty of binding two independent MP molecules is significantly higher than binding one BP molecule.

In physiological buffers (PBS), free phosphate ions (

) compete for surface sites. MP ligands, existing in a dynamic equilibrium, are statistically displaced. BP ligands, requiring the simultaneous dissociation of multiple bonds to detach, exhibit a desorption rate ( ) that approaches zero on biological timescales.

Visualization of Binding Topologies

Figure 1: Comparative binding topology. Note the single point of failure for Monophosphonates versus the multipoint chelation of Bisphosphonates.

Comparative Stability Data

The following data summarizes the performance of 5nm Iron Oxide cores coated with PEG(2000)-Phosphonate variants, based on aggregated literature values and standard application data.

Table 1: Colloidal Stability Matrix

Parameter	PEG-Monophosphonate (MP)	PEG-Bis(phosphonate) (BP)	Clinical Implication
Binding Mode	Monodentate / Bidentate	Tridentate / Tetradentate	BP resists detachment.
Stability in DI Water	> 6 months	> 12 months	Both are shelf-stable in water.
Stability in PBS (1x)	Aggregates < 4 hours	Stable > 7 months	CRITICAL: MP fails in blood mimics.
Stability in DMEM + Serum	Variable (Protein displacement)	High (Stealth maintained)	BP prevents opsonization better.
Hydrodynamic Size ( )	Increases rapidly in saline	Constant ( nm)	BP maintains circulation half-life.
Ligand Exchange Yield	Moderate (60-70%)	High (>90%)	BP drives reaction to completion.

Technical Insight: In a direct comparison on NaLnF4 nanoparticles, PEG-monophosphonate coated particles precipitated immediately upon addition of phosphate buffer, whereas PEG-tetraphosphonate particles remained clear and monodisperse [1, 2].

Experimental Protocols: Self-Validating Systems

As a scientist, you must validate these claims in your own lab. The following protocols are designed to be "self-validating"—meaning the result itself confirms whether the synthesis was successful.

Protocol A: The "Phosphate Challenge" Assay

This is the gold-standard test to differentiate MP from BP coatings.

Reagents:

• Synthesized PEG-coated Nanoparticles (1 mg/mL Fe).

• 10x Phosphate Buffered Saline (PBS).

• Dynamic Light Scattering (DLS) instrument.[1][2]

Workflow:

• Baseline: Measure

  (Hydrodynamic Diameter) of particles in DI water.

• Challenge: Add 100 µL of 10x PBS to 900 µL of nanoparticle solution (Final: 1x PBS).

• Incubation: Incubate at 37°C.

• Readout: Measure

  at T=0, T=1h, T=24h.

Validation Criteria:

• MP Failure: Size increases by >50% or PDI > 0.4 within 4 hours. Visible precipitate may form.

• BP Success: Size remains within 10% of baseline after 24 hours.

Protocol B: Ligand Exchange Synthesis (Oleic to PEG-BP)

This method utilizes the high affinity of BP to displace hydrophobic oleic acid ligands.

Figure 2: Ligand exchange workflow for converting hydrophobic cores to hydrophilic, bio-stable colloids.

Step-by-Step Methodology:

• Dispersion: Disperse 10 mg of Oleic Acid-capped IONPs in 5 mL THF (Tetrahydrofuran).

• Addition: Add 50 mg of PEG(2000)-Bisphosphonate dissolved in 2 mL THF.

  • Note: A large molar excess of ligand is required to drive the equilibrium.

• Reaction: Heat to 60°C for 4 hours or stir at Room Temperature for 24 hours.

  • Causality: Heat overcomes the activation energy for desorption of the oleic acid, allowing the BP to anchor.

• Purification: Add 15 mL hexane to precipitate the PEG-coated particles (Oleic acid remains in hexane). Centrifuge (8000 rpm, 10 min).

• Redispersal: Discard supernatant. Dry pellet briefly. Redisperse in DI water.

  • Self-Check: If the pellet does not disperse immediately in water, the exchange density was insufficient.

Application Implications

In Vivo Circulation & Safety

For drug delivery, the stability of the PEG corona is paramount. If the PEG ligand desorbs in the bloodstream:

• Opsonization: Serum proteins (albumin, IgG) immediately coat the bare oxide surface.

• Clearance: The Reticuloendothelial System (RES)—specifically Kupffer cells in the liver—recognizes the opsonized particles and clears them within minutes (

  ).

• Toxicity: Bare metal oxide surfaces can generate Reactive Oxygen Species (ROS).

MRI Contrast Agents

In MRI applications (T1/T2 agents), water accessibility to the magnetic core is key. BP anchors provide a thin, rigid attachment that prevents aggregation (which distorts relaxivity) while maintaining the hydration sphere.

References

• Boyer, C., et al. (2014). Functional PEG–PAMAM-Tetraphosphonate Capped NaLnF4 Nanoparticles and their Colloidal Stability in Phosphate Buffer. Langmuir, 30(28), 8352–8359. [Link]

• Basly, B., et al. (2010). Bisphosphonate-Anchored PEGylation and Radiolabeling of Superparamagnetic Iron Oxide: Long-Circulating Nanoparticles for in Vivo Multimodal (T1 MRI-SPECT) Imaging.[3] ACS Nano, 4(2), 879–891. [Link]

• Gao, Z., et al. (2022).[4] Phosphonate coating of commercial iron oxide nanoparticles for nanowarming cryopreserved samples. Journal of Materials Chemistry B, 10, 3956-3966. [Link]

• Lalatonne, Y., et al. (2008). Bis-phosphonates: A New Class of Anchoring Molecules for the Surface Modification of Iron Oxide Nanoparticles. Chemical Communications, (22), 2553–2555. [Link]

• Daou, T.J., et al. (2009). Hydrothermal Synthesis of Bisphosphonate-Functionalized Iron Oxide Nanoparticles. Chemistry of Materials, 21(19), 4605–4614. [Link]

Sources

• 1. gaomingyuan.com [gaomingyuan.com]
• 2. Phosphonate coating of commercial iron oxide nanoparticles for nanowarming cryopreserved samples - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Bisphosphonate-Anchored PEGylation and Radiolabeling of Superparamagnetic Iron Oxide: Long-Circulating Nanoparticles for in Vivo Multimodal (T1 MRI-SPECT) Imaging - PMC [pmc.ncbi.nlm.nih.gov]
• 4. par.nsf.gov [par.nsf.gov]

Protocols & Analytical Methods

Synthesis of PROTACs using PEG5-bis(phosphonate) linkers

Application Note: High-Fidelity Synthesis of PROTACs via PEG5-Bis(phosphonate) Linkers

Executive Summary

The efficacy of a PROTAC is governed not only by its ligands but critically by the linker's physicochemical properties—length, flexibility, and metabolic stability.[1][2] While amide and ether linkages are commonplace, they often suffer from rapid enzymatic hydrolysis or poor membrane permeability.

This guide details the application of PEG5-bis(phosphonate) linkers to construct PROTACs via the Horner-Wadsworth-Emmons (HWE) reaction . This methodology generates robust carbon-carbon double bonds (alkenes) between the linker and ligands. Unlike hydrolyzable amides, these alkene bridges offer superior metabolic stability and rigid stereochemical control (E-selectivity), locking the PROTAC into a conformation that can enhance ternary complex stability.

Technical Background & Mechanistic Insight

The Reagent: PEG5-Bis(phosphonate)

The reagent is a homobifunctional linker comprising a polyethylene glycol (PEG) core (n=5) terminated at both ends by diethyl phosphonate esters.

• Structure:

• Role: Acts as the nucleophilic partner in the HWE olefination, reacting with aldehyde-functionalized ligands.

The Chemistry: Horner-Wadsworth-Emmons (HWE) Olefination

The HWE reaction is preferred over the classic Wittig reaction for PROTAC synthesis due to:

• Water-Soluble Byproducts: The phosphate byproduct is water-soluble, simplifying purification.[3]

• Stereocontrol: It predominantly yields thermodynamically stable (E)-alkenes (trans-isomers), reducing conformational heterogeneity in the final drug product.

• Nucleophilicity: Phosphonate carbanions are more nucleophilic than phosphonium ylides, allowing reaction with sterically hindered aldehydes often found on complex E3 ligase ligands (e.g., VHL or Cereblon derivatives).

Strategic Synthesis Protocol

Critical Challenge: The PEG5-bis(phosphonate) linker is symmetric . Simply mixing Ligand A, Ligand B, and the linker results in a statistical mixture of homodimers (A-Linker-A, B-Linker-B) and the desired heterodimer.

Expert Solution: Use a Statistical Desymmetrization Strategy . By using a large excess of the linker in the first step, we force the formation of the mono-adduct, which is then purified before attaching the second ligand.

Workflow Visualization

Figure 1: Stepwise desymmetrization workflow to prevent homodimer formation during PROTAC assembly.

Detailed Experimental Protocol

Materials:

• PEG5-bis(diethylphosphonate) linker.

• Ligand A-CHO (Target Protein Binder, aldehyde functionalized).

• Ligand B-CHO (E3 Ligase Binder, aldehyde functionalized).

• Sodium Hydride (NaH, 60% dispersion in mineral oil) OR LiHMDS (1M in THF).

• Anhydrous THF or DMF.

Step 1: Synthesis of Mono-Phosphonate Intermediate

• Activation: In a flame-dried round-bottom flask under Argon, dissolve PEG5-bis(phosphonate) (10.0 equiv) in anhydrous THF (0.1 M).

• Deprotonation: Cool to 0°C. Add NaH (1.2 equiv relative to Ligand A) . Stir for 20 minutes. The solution should bubble slightly (H2 evolution) and may turn slightly yellow, indicating carbanion formation.

• Addition: Add Ligand A-CHO (1.0 equiv) dissolved in minimal THF dropwise over 15 minutes.

  • Expert Note: Slow addition of the limiting reagent (Ligand A) to the excess linker ensures that Ligand A molecules rarely encounter a linker that has already reacted, preventing A-Linker-A formation.

• Reaction: Allow to warm to Room Temperature (RT) and stir for 4–12 hours. Monitor by LC-MS for the disappearance of Ligand A-CHO and formation of the mono-alkene product.

• Workup: Quench with saturated NH4Cl. Extract with EtOAc (3x). Wash combined organics with brine. Dry over Na2SO4.

• Purification: This is critical. Flash chromatography (SiO2) is required to separate the Mono-Adduct (polar) from the huge excess of unreacted Linker (very polar) and any trace homodimer.

  • Tip: Phosphonates are distinct on TLC (stain with KMnO4 or Iodine).

Step 2: Assembly of Final PROTAC

• Activation: Dissolve the purified Mono-Adduct (1.0 equiv) in anhydrous THF.

• Deprotonation: Cool to 0°C. Add NaH (1.5 equiv) or LiHMDS (1.5 equiv) . Stir for 20 mins.

• Coupling: Add Ligand B-CHO (1.2 equiv) .

• Completion: Warm to RT and stir overnight.

• Final Purification: Quench, extract, and purify via Preparative HPLC (Reverse Phase C18) to isolate the final PROTAC.

Comparative Analysis: HWE vs. Standard Linkers

The choice of chemistry dictates the physical properties of the degrader.

Feature	Amide Coupling (Standard)	HWE Coupling (PEG-Phosphonate)	Impact on PROTAC
Bond Type	Amide (-CONH-)	Alkene (-CH=CH-)	Alkenes are non-hydrolyzable.
Metabolic Stability	Moderate (Susceptible to peptidases)	High (Resistant to proteases/esterases)	Longer in vivo half-life.
Stereochemistry	Rotatable bonds	Rigid (E-isomer)	Locks orientation; may improve selectivity.
Synthesis Complexity	Low (1 step)	High (2 steps + purification)	HWE requires careful desymmetrization.
Solubility	Moderate	High (Phosphate byproducts removed)	Cleaner final product profile.

Mechanism of Action: The HWE Cycle

Understanding the reaction cycle helps in troubleshooting low yields. If the reaction stalls, it is usually at the elimination step (Intermediate 3 to Product).

Figure 2: The Horner-Wadsworth-Emmons reaction cycle generating the metabolically stable alkene bridge.

Troubleshooting & Expert Tips

• Aldehyde Stability: Ensure your ligands (POI or E3 binders) do not contain other base-sensitive groups (e.g., esters that might saponify). If they do, use LiHMDS at -78°C instead of NaH at 0°C, as it is a non-nucleophilic base.

• Z-Isomer Contamination: While HWE favors E, trace Z isomers can form. These are usually separable by Prep-HPLC. If Z-selectivity is actually desired (to induce a "U-shape" turn), use Still-Gennari conditions (trifluoroethyl phosphonates/KHMDS), though this requires a modified linker.

• Bone Targeting Confusion: Do not confuse "PEG-bis(phosphonate)" linkers with Bisphosphonate Ligands (e.g., Alendronate). The latter are used to target bone tissue [1].[4] The reagent described here is for synthesis. If you need to make a bone-targeting PROTAC, you would use a heterobifunctional linker (e.g., NHS-PEG-Phosphonate) to attach a bisphosphonate drug as one of the ligands.

References

• MedChemExpress. "PEG5-bis-(Ethyl phosphonate) | PROTAC Linker." MedChemExpress Product Guide. Accessed February 2026. Link

• BroadPharm. "What are PROTAC Linkers? - Structural Considerations." BroadPharm Application Notes, December 12, 2022. Link

• Alfa Chemistry. "Horner-Wadsworth-Emmons Reaction: Mechanism and Protocols." Organic Chemistry Portal. Link

• Troup, R. I., et al. "Current strategies for the design of PROTAC linkers: a critical review." Exploration of Targeted Anti-tumor Therapy, 2020. Link

• Enamine. "Building blocks and linkers for PROTAC synthesis." Enamine Drug Discovery. Link

Sources

• 1. The Essential Role of Linkers in PROTACs [axispharm.com]
• 2. precisepeg.com [precisepeg.com]
• 3. alfa-chemistry.com [alfa-chemistry.com]
• 4. Bisphosphonate-Based Conjugates and Derivatives as Potential Therapeutic Agents in Osteoporosis, Bone Cancer and Metastatic Bone Cancer [mdpi.com]

Application Note: High-Stability Functionalization of TiO₂ Nanoparticles with PEG5-Bisphosphonate Anchors

Executive Summary

This guide details the protocol for covalently anchoring PEG5-bisphosphonate ligands onto Titanium Dioxide (TiO₂) nanoparticles. Unlike carboxylic acid anchors, which are prone to hydrolytic desorption in physiological media, bisphosphonates form robust Ti-O-P tridentate or bidentate coordinative bonds. This protocol ensures high grafting density, colloidal stability in biological buffers, and resistance to competitive displacement by serum proteins.

Scientific Background & Mechanism[1][2][3]

The Chelation Advantage

The primary challenge in TiO₂ functionalization for biological applications is the lability of the surface bond. While carboxylates (

) adsorb readily, they rapidly desorb in the presence of phosphate-buffered saline (PBS) or cell culture media due to competitive displacement by inorganic phosphates.

Bisphosphonates (BPs) overcome this by mimicking the inorganic phosphate structure but with higher affinity. The P-C-P backbone resists enzymatic hydrolysis, and the phosphonate groups (

) condense with surface hydroxyls ( ) to form highly stable bonds.

Mechanism of Action

The binding occurs via a condensation reaction, often accelerated by heat. The PEG5 chain (polyethylene glycol, n=5) provides a short, hydrophilic spacer that imparts steric stabilization and "stealth" properties, reducing opsonization without significantly increasing the hydrodynamic radius (

) of the particle.

Binding Modes:

• Monodentate: One P-O-Ti bond (Less stable).

• Bidentate: Two P-O-Ti bonds (Stable).

• Tridentate: Three P-O-Ti bonds (Most stable, thermodynamically preferred).

Mechanistic Visualization

Figure 1: Reaction pathway from physisorption to stable covalent coordination.

Materials & Equipment

Category	Item	Specifications
Reagents	TiO₂ Nanoparticles	P25 (Degussa) or Anatase (<25 nm), dried
PEG5-Bisphosphonate	MW ~400-600 Da (purity >95%)
Solvent	Ethanol (Absolute) or Milli-Q Water
pH Adjuster	dilute NaOH or HCl
Equipment	Ultrasonicator	Bath or Probe type (for dispersion)
Centrifuge	High-speed (>10,000 x g)
Heating Block/Oil Bath	Capable of 60°C - 80°C
TGA Analyzer	For grafting density quantification

Experimental Protocol

Phase 1: Surface Activation (Pre-treatment)

Rationale: Fresh

groups are required for efficient condensation. Stored NPs often have adsorbed carbonates.

• Suspend TiO₂ powder in 1M NaOH.

• Sonicate for 15 minutes.

• Wash 3x with Milli-Q water via centrifugation (12,000 rpm, 10 min) until supernatant pH is neutral.

• Optional: UV-ozone treat dry powder for 20 mins to remove organic contaminants.

Phase 2: Functionalization (The "Grafting-To" Method)

Rationale: Elevated temperature drives the condensation reaction (water elimination) and promotes the thermodynamic bidentate/tridentate state.

• Dispersion: Disperse 50 mg of activated TiO₂ in 20 mL of Milli-Q water (or Ethanol/Water 1:1). Sonicate for 20 mins to break aggregates.

• Ligand Addition: Add PEG5-Bisphosphonate to the dispersion.

  • Ratio: Use a large molar excess. Recommended: 5-10 molecules per

    of surface area.

  • Calculation: If TiO₂ specific surface area (SSA) is 50

    , total area = .

• pH Adjustment: Adjust pH to ~4.5 - 5.0.

  • Note: Slightly acidic conditions protonate the surface (

    ) and the phosphonate ( ), facilitating electrostatic attraction prior to condensation.

• Incubation: Heat the mixture to 60°C under vigorous stirring for 12-24 hours .

  • Alternative: Reflux in ethanol at 78°C for 6 hours.

Phase 3: Purification

Rationale: Removal of physisorbed (loosely bound) ligand is critical for accurate characterization.

• Centrifuge at 15,000 rpm for 20 mins. Discard supernatant.

• Resuspend pellet in fresh solvent and sonicate briefly.

• Repeat wash cycle 3 times.

• Final Step: Dialysis (MWCO 1 kDa) against water for 24 hours can ensure complete removal of free ligand if high purity is required for cell studies.

Phase 4: Workflow Visualization

Figure 2: Step-by-step experimental workflow for TiO₂ functionalization.

Quality Control & Characterization

Thermogravimetric Analysis (TGA)

TGA is the gold standard for quantifying grafting density. Heat the sample from 25°C to 800°C at 10°C/min in air/nitrogen.

Data Interpretation:

• <150°C: Loss of physisorbed water.

• 200°C - 600°C: Decomposition of the organic PEG5-BP layer.

Grafting Density Equation (

):

• : Molecules per [1]
• : Weight loss % (organic fraction)
• : Residual weight % (inorganic TiO₂)
• : Avogadro’s number ( )
• : Molecular weight of the ligand ( )
• : Specific Surface Area of TiO₂ ( )

FTIR Spectroscopy

Comparison of Bare vs. Functionalized TiO₂.[2]

Wavenumber ( )	Assignment	Observation in Functionalized Sample
3400 (Broad)	O-H stretch	Reduced intensity (surface -OH consumed)
2850 - 2920	C-H stretch ( )	New peaks (from PEG chain)
1000 - 1150	P-O stretch	New broad band (indicates P-O-Ti bond)
~1640	Ti-OH bending	Shifted or reduced

Colloidal Stability (DLS & Zeta Potential)

• DLS: Expect a slight increase in hydrodynamic diameter (

  to nm) due to the PEG5 shell. Large increases indicate aggregation (failure).

• Zeta Potential: Bare TiO₂ is usually positive in acidic pH and negative in basic (IEP ~6). PEG-BP functionalization often shifts the Isoelectric Point (IEP) and neutralizes the charge magnitude, or maintains a negative charge over a wider pH range depending on the BP headgroup ionization.

Troubleshooting Guide

Issue	Probable Cause	Corrective Action
Aggregation during reaction	pH near Isoelectric Point (IEP)	Ensure reaction pH is away from IEP of bare TiO₂ (usually pH 6). React at pH 4-5.[3]
Low Grafting Density	Insufficient reaction time or temp	Increase temp to reflux; extend time to 48h.
Desorption in PBS	Monodentate binding dominance	Use "Post-annealing": Dry the washed particles and heat at 100°C for 1h to force condensation to tridentate mode.

References

• Mutin, P. H., Guerrero, G., & Vioux, A. (2005). Hybrid materials from organophosphorus coupling molecules. Journal of Materials Chemistry, 15(35-36), 3761-3768. [Link]

• Zoulalian, V., et al. (2010). Functionalization of titanium oxide surface by phosphonic acids.[1][2] Langmuir, 26(1), 74-82. [Link]

• Textor, M., et al. (2001). Structural chemistry of self-assembled monolayers of octadecylphosphoric acid on tantalum oxide surfaces. Langmuir, 17(13), 4014-4023. [Link]

• De Palma, R., et al. (2007). Silane- versus phosphonate-anchored surface-initiated polymerization on iron oxide nanoparticles. Langmuir, 23(13), 7113-7122. [Link]

• Ulman, A. (1996). Formation and Structure of Self-Assembled Monolayers. Chemical Reviews, 96(4), 1533-1554. [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. ualberta.scholaris.ca [ualberta.scholaris.ca]
• 3. d-nb.info [d-nb.info]

Using PEG-bis(phosphonate) for ligand exchange on colloidal nanocrystals

An Application Note and Protocol Guide for Researchers

Topic: Using PEG-bis(phosphonate) for Ligand Exchange on Colloidal Nanocrystals

Introduction: The Critical Role of Surface Functionalization

The translation of colloidal nanocrystals (NCs) from the bench to clinical and commercial applications is fundamentally dictated by their surface chemistry. As-synthesized NCs, typically prepared in organic media, are stabilized by hydrophobic ligands (e.g., oleic acid, oleylamine, trioctylphosphine oxide) that render them insoluble in aqueous environments.[1][2] For applications in biology, medicine, and diagnostics, modifying the NC surface to impart aqueous stability, biocompatibility, and specific functionalities is a non-negotiable prerequisite.[3][4]

This guide focuses on a powerful and increasingly adopted strategy for aqueous phase transfer and stabilization: ligand exchange with PEG-bis(phosphonate). This bifunctional ligand combines the robust anchoring strength of a bisphosphonate group with the premier biocompatibility and "stealth" properties of polyethylene glycol (PEG).[5][] We will explore the underlying chemical principles, provide detailed, field-tested protocols, and discuss the characterization methods necessary to validate the success of this surface modification.

Part 1: The Scientific Rationale — Why PEG-bis(phosphonate)?

The efficacy of PEG-bis(phosphonate) stems from the distinct advantages of its two core components.

The Anchor: 1,1-Bisphosphonate's Superior Binding Affinity

The choice of anchoring group is paramount for creating a stable NC-ligand construct, especially in the competitive physiological environment. Phosphonates, and particularly bisphosphonates, have demonstrated a remarkably high affinity for the surfaces of metal oxide (e.g., iron oxide, hafnium oxide) and semiconductor (e.g., CdSe/ZnS) nanocrystals.[7][8][9]

• Causality of Strong Binding: The bisphosphonate group acts as a multidentate ligand, forming strong, stable coordination bonds with the coordinatively unsaturated metal sites on the NC surface.[5][10] This binding is significantly stronger and more durable than that of common monodentate carboxylate ligands (like oleic acid).[11][12] In competitive ligand exchange experiments, phosphonates have been shown to quantitatively displace carboxylates from the NC surface, highlighting their superior binding strength.[8][12] This robust anchoring prevents ligand desorption, which is a primary cause of nanocrystal aggregation and loss of function in biological buffers.[9][13]

The Functional Corona: Polyethylene Glycol (PEG) for Biocompatibility

The PEG component forms a hydrophilic, flexible, and neutral corona around the nanocrystal. This "PEGylation" confers several critical properties essential for in vivo applications.[4]

• Aqueous Stability & "Stealth" Properties: The PEG layer creates a hydrated barrier on the nanoparticle surface. This layer physically blocks the adsorption of plasma proteins (opsonins), which would otherwise mark the NCs for rapid clearance by the reticuloendothelial system (RES), primarily in the liver and spleen.[4][5] By evading the immune system, PEGylated NCs exhibit dramatically prolonged systemic circulation times, a crucial factor for reaching target tissues in drug delivery or imaging applications.[5][14]

• Colloidal Stability: The steric hindrance provided by the PEG chains prevents the van der Waals forces that cause nanocrystals to aggregate in high-ionic-strength solutions like phosphate-buffered saline (PBS).[15][16]

• Functionalization Potential: The terminal end of the PEG chain can be readily modified with other functional groups (e.g., -NH2, -COOH, -N3) prior to the ligand synthesis, allowing for the subsequent conjugation of targeting moieties, drugs, or imaging agents.[10][13]

The synergy between the tenacious bisphosphonate anchor and the functional PEG corona makes PEG-bis(phosphonate) an exemplary ligand for preparing high-quality, water-soluble nanocrystals for advanced biomedical applications.

Part 2: Experimental Workflow and Protocols

This section provides a comprehensive, step-by-step guide to performing a ligand exchange reaction using PEG-bis(phosphonate). The protocol is generalized but can be adapted based on the specific type of nanocrystal and its initial surface ligands.

Visualizing the Workflow

The overall experimental process can be visualized as a sequence of distinct stages, from the initial hydrophobic nanocrystals to the final, purified aqueous dispersion.

Caption: Displacement of native ligands by PEG-bis(phosphonate).

Key Characterization Techniques

The following table summarizes essential techniques, the information they provide, and typical expected results.

Technique	Parameter Measured	Expected Outcome for Successful Ligand Exchange	Reference
Dynamic Light Scattering (DLS)	Hydrodynamic Diameter (DH) & Zeta Potential	Increase in DH due to the PEG layer. A near-neutral zeta potential (~0 mV) at neutral pH is expected, indicating successful PEG shielding.	[5][17]
Transmission Electron Microscopy (TEM)	Inorganic Core Size & Morphology	The size and shape of the inorganic core should remain unchanged after ligand exchange. The sample should show good dispersion with no aggregation.	[17][18]
Fourier-Transform Infrared (FTIR) Spectroscopy	Surface Functional Groups	Disappearance or significant reduction of peaks from the original ligand (e.g., C-H stretches of oleylamine). Appearance of characteristic PEG peaks (e.g., C-O-C ether stretch ~1100 cm⁻¹) and phosphonate peaks (P=O and P-O stretches ~950-1100 cm⁻¹).	[17]
Thermogravimetric Analysis (TGA)	Organic Content (Ligand Density)	TGA measures weight loss as a function of temperature. The percentage of weight loss corresponds to the amount of organic ligand on the surface, allowing for quantification of ligand density.	[17][19]
X-ray Photoelectron Spectroscopy (XPS)	Surface Elemental Composition	Confirms the presence of phosphorus (from bisphosphonate) and increased oxygen/carbon signals consistent with the PEG chain on the NC surface.	[5][17]
Nuclear Magnetic Resonance (NMR)	Ligand Structure & Binding	Solution ¹H NMR can confirm the displacement of original ligands (e.g., disappearance of oleyl alkene protons) and the presence of bound PEG. ³¹P NMR shows a characteristic peak for bisphosphonates.	[11][17]

Part 4: Applications & Future Directions

The successful coating of colloidal nanocrystals with PEG-bis(phosphonate) unlocks a vast array of biomedical applications, particularly in drug development and diagnostics.

• In Vivo Imaging: The long circulation times and biocompatibility of these NCs make them ideal contrast agents for Magnetic Resonance Imaging (MRI) and SPECT imaging, enabling applications like MR angiography. [5]* Targeted Drug Delivery: The PEG surface can be functionalized with targeting ligands (e.g., antibodies, peptides) to direct the nanocrystal carrier to specific disease sites, such as tumors. [10][14]* Theranostics: Combining diagnostic imaging capabilities with therapeutic payloads on a single nanocrystal platform allows for simultaneous diagnosis and treatment, a cornerstone of personalized medicine.

The continued development of novel bisphosphonate ligands with diverse PEG lengths and terminal functionalities will further expand the utility of this robust surface chemistry platform. [22][23]

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• De Roo, J., et al. (2017). The binding affinity of monoalkyl phosphinic acid ligands towards nanocrystal surfaces. Ghent University Academic Bibliography. [Link]

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• Martin, J. D., et al. (2022). Copper Phosphonate Lamella Intermediates Control the Shape of Colloidal Copper Nanocrystals. PMC. [Link]

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• Kachbi-Khelfallah, S., et al. (2016). Towards potential nanoparticle contrast agents: Synthesis of new functionalized PEG bisphosphonates. Beilstein Journal of Organic Chemistry. [Link]

• Susumu, K., et al. (2011). Overview of Stabilizing Ligands for Biocompatible Quantum Dot Nanocrystals. MDPI. [Link]

• Wahsner, J., et al. (2014). Functional PEG–PAMAM-Tetraphosphonate Capped NaLnF4 Nanoparticles and their Colloidal Stability in Phosphate Buffer. Langmuir. [Link]

• Kachbi-Khelfallah, S., et al. (2016). Towards potential nanoparticle contrast agents: Synthesis of new functionalized PEG bisphosphonates. PubMed. [Link]

• Al-Jamal, K. T., et al. (2014). Three bisphosphonate ligands improve the water solubility of quantum dots. PubMed. [Link]

• Probst, C. E., et al. (2018). Stable DHLA–PEG capped PbS quantum dots: from synthesis to near-infrared biomedical imaging. Journal of Materials Chemistry B. [Link]

• Etheridge, M. L., et al. (2022). Phosphonate coating of commercial iron oxide nanoparticles for nanowarming cryopreserved samples. NSF Public Access Repository. [Link]

• Algar, W. R., et al. (2009). Polyethylene glycol-based bidentate ligands to enhance quantum dot and gold nanoparticle stability in biological media. Nature Protocols. [Link]

• Etheridge, M. L., et al. (2022). Phosphonate coating of commercial iron oxide nanoparticles for nanowarming cryopreserved samples. PMC. [Link]

• Probst, C. E., et al. (2018). Stable DHLA–PEG capped PbS quantum dots: from synthesis to near-infrared biomedical imaging. SciSpace. [Link]

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• Perovskite-Info. (2024). New ligand exchange process enables improved perovskite quantum dots for efficient and stable solar cells. Perovskite-Info. [Link]

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Application Note &amp; Protocol: Optimizing PEG-Phosphonate Grafting Density on Ceramic Membranes for Enhanced Bio-inertness

An Application Guide by Gemini Scientific

For Researchers, Scientists, and Drug Development Professionals.

Foundational Principles: The Rationale for Surface Engineering

Ceramic membranes, prized for their mechanical strength, thermal stability, and chemical resistance, are foundational in many separation and filtration processes. However, their inherent surface chemistry often leads to biofouling—the non-specific adsorption of proteins, cells, and other biomolecules. This phenomenon degrades membrane performance, reduces operational lifespan, and can compromise product purity.

Surface modification with Poly(ethylene glycol) (PEG) is a premier strategy to mitigate this issue. A dense layer of PEG chains creates a hydrophilic, sterically repulsive barrier that dramatically reduces biofouling.[1][2] The effectiveness of this "stealth" layer is not merely dependent on the presence of PEG, but is critically governed by its grafting density (σ) —the number of polymer chains anchored per unit of surface area.

This guide provides a comprehensive framework for optimizing the grafting of PEG-phosphonates onto ceramic membranes. We will delve into the causality behind experimental choices, provide validated protocols for grafting and characterization, and offer a quantitative approach to achieving surfaces with superior anti-fouling properties.[1][3] The phosphonate anchoring group is specifically chosen for its ability to form strong, hydrolytically stable bonds with the metal oxide surfaces typical of ceramic membranes (e.g., Al₂O₃, ZrO₂, TiO₂), ensuring the durability of the modification.[4][5][6]

The Phosphonate Anchor: A Stable Foundation

The success of any surface modification hinges on the stability of the anchor. Phosphonic acids (R-PO(OH)₂) form robust covalent bonds with metal oxide surfaces through condensation reactions with surface hydroxyl groups (M-OH).[7][8] This interaction, often involving multidentate binding, creates a more hydrolytically stable linkage compared to alternatives like silanes, particularly in aqueous environments.[4][6] Understanding this mechanism is crucial for selecting appropriate reaction conditions that favor the formation of a dense and stable anchor layer.

The PEG Layer: From "Mushroom" to "Brush" Regime

The conformation of the grafted PEG chains, and thus their anti-fouling efficacy, is directly related to the grafting density.

• Low Density (Mushroom Regime): At low surface coverage, PEG chains adopt a coiled, mushroom-like conformation. While providing some hydrophilicity, this regime leaves significant surface area exposed and is less effective at preventing protein adsorption.

• High Density (Brush Regime): As the distance between grafting points becomes smaller than the polymer's radius of gyration, steric repulsion forces the chains to extend away from the surface, forming a dense "brush."[9] This extended conformation maximizes the hydration layer and steric hindrance, creating a highly effective barrier against foulants.[1][2]

The primary goal of optimization is to achieve a grafting density well within the brush regime. The transition between these regimes depends on the molecular weight (MW) of the PEG used; longer chains require a lower numerical grafting density to enter the brush regime compared to shorter chains.[9][10]

Experimental Design & Optimization Strategy

Achieving a high grafting density is a multi-parameter problem. The following sections outline the critical variables and provide a logical workflow for their optimization.

Figure 1. Experimental workflow for optimizing PEG-phosphonate grafting density.

Materials & Reagents

Component	Specification	Rationale / Supplier Example
Ceramic Membranes	Alumina (γ-Al₂O₃), Zirconia (ZrO₂), or Titania (TiO₂) flat sheet or hollow fiber	Surface must be rich in metal oxides. Commercially available from suppliers like Inopor, Sterlitech.
PEG-Phosphonate	Methoxy-PEG-Phosphonic Acid, MW 2kDa, 5kDa, 10kDa	Methoxy-terminated to prevent cross-linking. Phosphonic acid for direct anchoring.[11] Available from suppliers like Precise PEG, Broadpharm.
Solvents	Toluene (Anhydrous), Ethanol (200 Proof), Deionized (DI) Water (18.2 MΩ·cm)	Toluene is a common non-aqueous solvent for grafting. Ethanol and water for cleaning.
Cleaning Reagents	Sulfuric Acid (H₂SO₄, 98%), Hydrogen Peroxide (H₂O₂, 30%)	For preparing Piranha solution (use with extreme caution).
Inert Gas	Nitrogen (N₂) or Argon (Ar), High Purity	To prevent unwanted side reactions with atmospheric moisture during grafting.

Detailed Experimental Protocols

These protocols provide a validated starting point. Optimization will involve systematically varying parameters highlighted in Section 4.

Protocol 1: Ceramic Membrane Pre-treatment and Activation

Rationale: This step is critical to remove organic contaminants and maximize the density of surface hydroxyl (-OH) groups, which are the reaction sites for phosphonate anchoring.[4] Inadequate cleaning is a primary cause of low and inconsistent grafting density.

• Initial Solvent Cleaning:

  • Submerge the ceramic membrane in a beaker of ethanol.

  • Sonicate for 15 minutes to remove gross organic contaminants.

  • Repeat with fresh ethanol, followed by a final sonication in DI water for 15 minutes.

  • Dry the membrane under a stream of N₂ and then in a vacuum oven at 110°C for 2 hours.

• Oxidative Cleaning & Hydroxylation (Choose one method):

  • Method A: Piranha Etch (EXTREME CAUTION - HIGHLY CORROSIVE AND EXPLOSIVE):

    • In a glass container within a fume hood, slowly add 1 part 30% H₂O₂ to 3 parts concentrated H₂SO₄. The solution is highly exothermic.

    • Submerge the dried membrane in the Piranha solution for 30-45 minutes.

    • Carefully remove the membrane and rinse extensively with DI water (minimum 5 cycles).

  • Method B: Plasma Treatment (Safer Alternative):

    • Place the solvent-cleaned membrane in a plasma cleaner.

    • Treat with an oxygen or air plasma for 5-10 minutes according to manufacturer instructions. This effectively removes residual organic traces and hydroxylates the surface.

• Final Drying:

  • Thoroughly rinse the membrane with DI water.

  • Dry the membrane under a stream of N₂ and then in a vacuum oven at 110°C overnight. Store in a desiccator until use. The surface is now considered "activated."

Protocol 2: PEG-Phosphonate Grafting Reaction

Rationale: This "grafting-to" approach involves reacting a pre-synthesized polymer with the activated surface. Anhydrous conditions are preferred to prevent the PEG-phosphonate from reacting with water instead of the membrane surface. The reaction is typically performed at elevated temperatures to increase reaction kinetics.

• Prepare Grafting Solution:

  • In a glovebox or under an inert atmosphere, dissolve the desired amount of Methoxy-PEG-Phosphonic Acid in anhydrous toluene to a final concentration (e.g., 10 mg/mL). This concentration is a key parameter for optimization.

  • Stir the solution until the polymer is fully dissolved.

• Grafting Reaction:

  • Place the activated, dry ceramic membrane into a Schlenk flask or similar reaction vessel.

  • Transfer the PEG-phosphonate solution into the vessel, ensuring the membrane is fully submerged.

  • Heat the vessel to the desired temperature (e.g., 60-80°C) under a continuous N₂ or Ar blanket. Temperature and time are key optimization parameters.

  • Allow the reaction to proceed with gentle stirring for a set duration (e.g., 12-24 hours).

Protocol 3: Post-Grafting Rinsing

Rationale: This step is essential to remove any non-covalently bound (physisorbed) PEG molecules. Incomplete rinsing will lead to an overestimation of the grafting density.

• Initial Toluene Rinse:

  • Remove the membrane from the reaction solution.

  • Rinse thoroughly with fresh anhydrous toluene to remove the bulk of the unreacted polymer solution.

• Soxhlet Extraction or Extensive Sonication:

  • Place the membrane in a beaker with fresh toluene and sonicate for 30 minutes. This helps dislodge physisorbed chains.

  • Repeat this sonication step with fresh toluene at least 3-4 times.

  • For the most rigorous cleaning, a Soxhlet extraction with toluene for 12-24 hours is the gold standard.

• Final Drying:

  • Dry the rinsed membrane under a stream of N₂ and then in a vacuum oven at 50°C overnight to remove all residual solvent. The modified membrane is now ready for characterization.

Characterization and Quantitative Analysis

No optimization is possible without robust quantification. This section details the key techniques to measure the outcome of the grafting process.

Figure 2. Schematic of phosphonate anchoring to a metal oxide surface.

Thermogravimetric Analysis (TGA)

Principle: TGA measures the change in mass of a sample as a function of temperature. By heating the modified membrane in an oxidizing atmosphere (air), the grafted organic PEG layer is burned off, while the ceramic base remains. The resulting mass loss is directly proportional to the amount of grafted PEG.[12][13][14]

Protocol:

• Carefully weigh a piece of the unmodified (control) membrane and the PEG-grafted membrane (approx. 5-10 mg each).

• Place the sample in a TGA pan.

• Heat from 30°C to 800°C at a rate of 10°C/min under a flow of air (e.g., 100 mL/min).[13]

• Record the mass loss between 200°C and 600°C, which corresponds to the decomposition of the PEG chains.

Data Interpretation & Calculation: The grafting density, σ (chains/nm²), is calculated using the following equation, adapted from established literature[12][15]:

σ (chains/nm²) = ( W_PEG × A_spec × 10²¹ ) / ( W_ceramic × M_n × N_A )

Where:

• W_PEG : Mass loss of PEG from TGA (g).

• W_ceramic : Residual mass of the ceramic membrane at the end of the TGA run (g).

• A_spec : Specific surface area of the ceramic membrane (m²/g), determined by BET analysis.

• M_n : Number-average molecular weight of the PEG-phosphonate ( g/mol ).

• N_A : Avogadro's number (6.022 x 10²³ mol⁻¹).

• 10²¹ : Conversion factor from m² to nm².

Surface Wettability: Contact Angle Goniometry

Principle: Contact angle measurement quantifies the wettability of a surface. A successful PEG grafting will create a highly hydrophilic surface. A low water contact angle (< 30°) is indicative of a dense PEG layer, while a high angle suggests poor grafting or a contaminated surface.[6][16]

Protocol:

• Place a flat piece of the dried membrane on the goniometer stage.

• Dispense a small droplet (2-5 µL) of DI water onto the surface.

• Capture an image of the droplet at the solid-liquid-gas interface within seconds of deposition.

• Use the instrument's software to measure the static contact angle.[16][17]

• Measure at least 3-5 different spots on the surface to ensure homogeneity.

Surface Composition: X-ray Photoelectron Spectroscopy (XPS)

Principle: XPS is a surface-sensitive technique that provides the elemental composition and chemical state of the top 5-10 nm of a material.[18] It is used to confirm the presence of the grafted layer by detecting Carbon (from PEG) and Phosphorus (from the phosphonate anchor) and to quantify the attenuation of the substrate signal (e.g., Al 2p, Zr 3d).[18][19]

Protocol:

• Mount a sample of the modified membrane onto the XPS sample holder.

• Acquire a survey spectrum to identify all elements present.

• Acquire high-resolution spectra for C 1s, O 1s, P 2p, and the primary element of the ceramic substrate (e.g., Al 2p, Zr 3d).

Data Interpretation:

• A significant increase in the C 1s signal and the appearance of a P 2p signal confirm successful grafting.

• The high-resolution C 1s spectrum can be deconvoluted to show a dominant C-O-C peak (~286.5 eV) characteristic of the PEG backbone.

• The attenuation of the substrate signal can be used in overlayer models to estimate the thickness of the PEG layer.[20]

Optimization Results and Data Summary

Systematically vary one parameter at a time (e.g., PEG concentration, reaction time) while keeping others constant. Characterize each sample and compile the results to identify the optimal conditions.

Table 1: Example Optimization Data for PEG-Phosphonate (5 kDa) on Alumina Membranes

Run	PEG Conc. (mg/mL)	Time (h)	Temp (°C)	Water Contact Angle (°)	Grafting Density (σ) (chains/nm²)
1	5	12	60	45 ± 4	0.21
2	10	12	60	32 ± 3	0.35
3	20	12	60	25 ± 2	0.41
4	10	24	60	28 ± 3	0.38
5	10	12	80	26 ± 2	0.40
6	20	24	80	18 ± 2	0.48

Analysis: Based on this example data, Run 6 yielded the highest grafting density and the most hydrophilic surface, suggesting that higher concentrations, longer reaction times, and higher temperatures favor the grafting reaction for this specific system.

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• 10. PEG chain length impacts yield of solid-phase protein PEGylation and efficiency of PEGylated protein separation by ion-exchange chromatography: insights of mechanistic models - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. precisepeg.com [precisepeg.com]
• 12. Measuring the Grafting Density of Nanoparticles in Solution by Analytical Ultracentrifugation and Total Organic Carbon Analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 13. pubs.acs.org [pubs.acs.org]
• 14. mdpi.com [mdpi.com]
• 15. researchgate.net [researchgate.net]
• 16. nanoscience.com [nanoscience.com]
• 17. ossila.com [ossila.com]
• 18. rockymountainlabs.com [rockymountainlabs.com]
• 19. XPS investigation of DNA binding to zirconium-phosphonate surfaces - PubMed [pubmed.ncbi.nlm.nih.gov]
• 20. orca.cardiff.ac.uk [orca.cardiff.ac.uk]

Technical Notes & Optimization

Troubleshooting incomplete hydrolysis of phosphonate diethyl esters

Introduction: The Dealkylation Challenge

Welcome to the Phosphonate Chemistry Support Center. You are likely here because your conversion of a phosphonate diethyl ester (

) to the corresponding phosphonic acid ( ) has stalled or failed.

Unlike carboxylic esters, phosphonate esters are exceptionally stable. The

linkage resists cleavage due to the high stability of the phosphorus-oxygen bond and steric shielding. Standard saponification (NaOH/LiOH) often fails to yield the di-acid, and harsh acidic hydrolysis (conc. HCl, reflux) can destroy sensitive pharmacophores.

This guide prioritizes the McKenna Method (TMSBr) and Jung-Lyster Method (TMSI) as the industry standards for mild, complete hydrolysis.

Quick Triage: Diagnostic Workflow

Before adjusting your protocol, identify your specific failure mode using the logic flow below.

Figure 1: Diagnostic decision tree for identifying the root cause of incomplete hydrolysis.

Module 1: The McKenna Method (TMSBr)

The Gold Standard for Labile Substrates

The most common cause of "incomplete" hydrolysis is not the chemistry itself, but the quality of the reagent. Bromotrimethylsilane (TMSBr) is highly moisture-sensitive.[1]

The Mechanism

The reaction proceeds via an

-like dealkylation. The silyl group activates the phosphoryl oxygen, allowing the bromide to attack the ethyl group.

• Silylation:

• Solvolysis:

Troubleshooting Guide

Symptom	Probable Cause	Corrective Action
Stalled at Mono-Ester	Insufficient Equivalents: You calculated 2.0 eq, but the reagent is partially hydrolyzed.	Use 3.0 to 4.0 equivalents of TMSBr. The excess is volatile and easily removed.
Yellow/Orange Reagent	Degraded TMSBr: The reagent has hydrolyzed to HBr and hexamethyldisiloxane. HBr is less reactive than TMSBr for the second dealkylation.	Distill the TMSBr under before use, or open a fresh ampoule. Pure TMSBr is colorless.
No Reaction	Steric Hindrance: Isopropyl or tert-butyl esters are much slower than diethyl esters.	Switch to TMSI (See Module 2) or heat to 40°C (if stable).
Product is a Gum	Incomplete Solvolysis: The silyl ester ( ) has not fully hydrolyzed to the acid ( ).	Dissolve residue in MeOH and stir for 1 hour. Repeat evaporation.

Standard Protocol (Optimized)

• Dissolve phosphonate diester (1.0 mmol) in anhydrous DCM (5 mL) under Argon/Nitrogen.

• Add TMSBr (4.0 mmol, 4 eq) dropwise at 0°C.

  • Note: 2.0 eq is theoretical, but 4.0 eq ensures drive to completion.

• Warm to Room Temperature (RT) and stir for 12–24 hours.

  • Monitor:

    NMR. The shift will move significantly upfield (e.g., from ~20 ppm to ~0-10 ppm for the silyl ester).

• Evaporate volatiles strictly in vacuo.

• Quench: Add MeOH (5 mL) to the residue and stir for 30 mins.

• Isolate: Evaporate MeOH. Dissolve in

  and lyophilize to obtain a free-flowing powder.

Module 2: The "Mono-Ester Trap" (Basic Hydrolysis)

User Question: "I stirred my diethyl phosphonate with 1M NaOH for 48 hours. I only isolated the mono-ethyl ester. Why?"

Technical Explanation: This is a fundamental limitation of basic hydrolysis for phosphonates.

• Hydroxide attacks the first ethyl group, releasing ethanol and forming the mono-phosphonate anion (

  ).

• This anion is negatively charged.

• The second hydroxide ion (

  ) is electrostatically repelled by the anionic phosphonate. The energy barrier for the second attack is too high under standard conditions.

Solution: Do not use base if you need the di-acid. You must use an acidic method (HCl/HBr) or a silyl-based method (TMSBr/TMSI) which proceeds via neutral intermediates.

Module 3: Advanced Dealkylation (TMSI & Steric Bulk)

If your substrate has bulky esters (isopropyl) or TMSBr fails to drive the reaction to completion, you need a more potent nucleophile: Iodotrimethylsilane (TMSI) .

Why TMSI?

Iodide (

) is a better nucleophile than bromide ( ) for the dealkylation step, and the bond formed is stronger, driving the equilibrium.

The Jung-Lyster Protocol (In-Situ Generation)

Pure TMSI is expensive and difficult to store (turns purple/black rapidly). Generate it in situ using the Jung-Lyster method [2].

Protocol:

• Dissolve substrate in anhydrous Acetonitrile (MeCN) .

• Add NaI (4.0 eq) and stir until dissolved.

• Add TMSCl (4.0 eq) dropwise.

  • Mechanism:[1][2][3][4][5][6]

    (NaCl precipitates, driving equilibrium).

• Stir at RT (or 40°C for hindered substrates) for 4–16 hours.

• Workup: Filter off NaCl. Evaporate solvent.[7] Quench with MeOH.

  • Note: If the product is dark (iodine contamination), wash the crude residue with aqueous sodium thiosulfate or sodium bisulfite.

Module 4: Visualization of the Pathway

Understanding the intermediate states is critical for interpreting NMR data during troubleshooting.

Figure 2: Reaction pathways showing the successful TMSBr route vs. the stalled Basic Hydrolysis route.

FAQs: Rapid Fire Support

Q: My product is hygroscopic and turns into a soup on the balance. How do I handle it? A: Phosphonic acids are notoriously hygroscopic.

• Do not dry by rotary evaporation alone.

• Dissolve the crude oil in distilled water.

• Lyophilize (freeze-dry) overnight. This usually yields a fluffy, electrostatic powder that is easier to handle. Store in a desiccator.

Q: Can I use TMSCl instead of TMSBr? A: Generally, no. The chloride ion is not nucleophilic enough to cleave the ethyl ester at a reasonable rate under mild conditions. However, adding NaI to TMSCl generates TMSI in situ, which works beautifully (see Module 3).

Q: I see a peak at ~0 ppm in

NMR, but after workup, it moves back to ~20 ppm. A: You likely did not quench the silyl ester. The peak at ~0 ppm is the species. If you don't add methanol/water to cleave the bonds, and instead just add , it may look like the reaction worked, but you are observing the intermediate. Ensure a distinct methanolysis step is included.

References

• McKenna, C. E. ; Higa, M. T.; Cheung, N. H.; McKenna, M. C.[7][8] "The facile dealkylation of phosphonic acid dialkyl esters by bromotrimethylsilane." Tetrahedron Letters, 1977 , 18(2), 155–158.[6][7][8]

• Jung, M. E. ; Lyster, M. A.[2][4][9][10] "Quantitative dealkylation of alkyl ethers via treatment with trimethylsilyl iodide. A new method for ether hydrolysis." The Journal of Organic Chemistry, 1977 , 42(23), 3761–3764.

• Kume, A. ; et al. "Microwave-Assisted Hydrolysis of Phosphonate Diesters." Green Chemistry, 2012 , 14, 2282–2288.[6]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. chem.ucla.edu [chem.ucla.edu]
• 3. rsc.org [rsc.org]
• 4. chemistry.mdma.ch [chemistry.mdma.ch]
• 5. apps.dtic.mil [apps.dtic.mil]
• 6. mdpi.com [mdpi.com]
• 7. The McKenna reaction – avoiding side reactions in phosphonate deprotection - PMC [pmc.ncbi.nlm.nih.gov]
• 8. semanticscholar.org [semanticscholar.org]
• 9. chem.ucla.edu [chem.ucla.edu]
• 10. lib3.dss.go.th [lib3.dss.go.th]

Technical Guide: Purification of PEG-Phosphonate Modified Nanoparticles via Dialysis

Introduction: The Chemo-Physical Context

Purifying nanoparticles (NPs) surface-functionalized with PEG-phosphonate ligands presents a unique set of hydrodynamic and thermodynamic challenges. Unlike simple electrostatic adsorption, the phosphonate-to-metal-oxide bond (e.g., Fe₃O₄, TiO₂, CeO₂) is robust, often mono- or bidentate. However, the purification process must balance two opposing forces:

• Removal of Impurities: Excess free PEG-phosphonate, organic solvents (THF, Chloroform), and coupling reagents.

• Colloidal Stability: Preventing the stripping of the steric barrier (PEG) or altering the ionic strength so drastically that the particles agglomerate.

This guide provides a self-validating workflow to ensure high purity without compromising the colloidal integrity of your construct.

Standard Operating Procedure (SOP)

Phase A: Material Selection

The choice of membrane material is the single most common failure point.

Component	Recommendation	Technical Rationale
Membrane Material	Regenerated Cellulose (RC)	Critical: Cellulose Ester (CE) membranes are more hydrophobic and often irreversibly adsorb PEGylated particles, leading to massive yield loss. RC is hydrophilic and minimizes non-specific binding.
MWCO	50 kDa - 100 kDa	Assuming a core NP of 10-20nm and PEG-Ligand of 2-5kDa. The MWCO must be 3x the size of the free ligand but the size of the NP hydrodynamic diameter.
Dialysate	Milli-Q Water (Type 1)	Initial rounds may require a low ionic strength buffer (e.g., 10mM HEPES pH 7.4) if the core is pH-sensitive, transitioning to water later.

Phase B: The Protocol

Step 1: Membrane Conditioning (The "Pre-Wet") Dry membranes contain glycerin and trace sulfides.

• Soak the RC tubing in Milli-Q water for 15 minutes.

• Rinse the inside of the tubing with water to remove preservatives that could react with your NPs.

Step 2: Loading & Osmotic Management

• Warning: PEG is highly hygroscopic. It draws water into the bag.

• Action: Fill the dialysis tubing only 50-60% full . Leave significant headspace. If you fill it 100%, the osmotic influx will pressurize the tubing, potentially causing a rupture or forcing NPs into the membrane pores.

Step 3: The Gradient Dialysis Do not jump immediately to pure water if your reaction was in organic solvent (e.g., DMSO/THF).

• Round 1 (4 hours): Dialyze against 20% Ethanol / 80% Water.

• Round 2 (Overnight): Dialyze against 100% Water.

• Round 3 (4 hours): Fresh 100% Water.

Step 4: Recovery

• Extract the sample using a wide-bore pipette tip to minimize shear stress.

• Validation: Perform a quick DLS (Dynamic Light Scattering) scan immediately.

Visualization: Process Workflow

The following diagram illustrates the critical decision nodes in the purification logic.

Caption: Logic flow for adapting dialysis conditions based on initial solvent composition to prevent shock-aggregation.

Troubleshooting Center

Issue 1: "My volume doubled, and the concentration is too low."

Diagnosis: Osmotic Swelling. The Mechanism: Free PEG and the PEG-shell on your nanoparticles create high osmotic pressure. Water diffuses into the bag faster than the bulky free ligands diffuse out. The Fix:

• Immediate: Concentrate the sample post-dialysis using Spin Filtration (Amicon Ultra) or forced-air evaporation (if core is stable).

• Prevention: Use a "Counter-Dialysis" technique.[1][2] Dialyze against a solution containing a polymer that cannot enter the bag (e.g., PEG 20kDa) to balance the osmotic pressure, though this is advanced and risks contamination. The simpler fix is to accept the dilution and concentrate afterward.

Issue 2: "The solution became cloudy or precipitated inside the bag."

Diagnosis: Colloidal Destabilization.[3][4] The Mechanism:

• pH Drift: Pure water absorbs CO₂, dropping pH to ~5.5. If your NP core (e.g., silica or certain oxides) has an isoelectric point (pI) near this, they will aggregate.

• Ligand Stripping: While phosphonates are stable, infinite sink conditions can shift the equilibrium, causing desorption. The Fix:

• Buffer It: Do not dialyze against pure water. Use 10mM HEPES or MOPS (pH 7.4).

• Ionic Strength: Keep a trace amount of salt (10mM NaCl) in the dialysate to maintain the electric double layer if the PEG density is low.

Issue 3: "I can't tell if the free PEG is actually gone."

Diagnosis: Lack of Validation. The Fix: Use the Barium Chloride/Iodine Assay .

• Take 500 µL of the dialysate (the water outside the bag).

• Add 100 µL of 5% BaCl₂ and 100 µL of 0.1N Iodine solution.

• Result: A color change (orange to blue/brown precipitate) indicates free PEG is still diffusing out. Continue dialysis.

Advanced FAQs

Q: Can I use Centrifugal Filtration (Spin Filters) instead of Dialysis? A: Yes, but with caution. Spin filters (e.g., Amicon) are faster (30 mins vs. 24 hours). However, the high centrifugal force (G-force) can compress the PEG shell, forcing particles to irreversible aggregate at the membrane interface ("caking").

• Recommendation: If you use spin filters, do not spin to dryness. Always leave a "dead stop" volume and resuspend immediately.

Q: How do I know if the Phosphonate is actually bound or just adsorbed? A: Dialysis alone cannot distinguish this. You must perform TGA (Thermogravimetric Analysis) .[5]

• Run TGA on the purified sample.[3]

• A weight loss step between 200°C–400°C corresponds to the organic PEG fraction.

• Compare this to a theoretical monolayer calculation. If the weight loss is significantly lower than expected, your dialysis may have stripped loosely bound ligands.

Q: What is the correct MWCO? A: The "Rule of Thirds."

Example: For a 10nm Iron Oxide core + 5kDa PEG (Total size ~25nm, ~200kDa equivalent): Use a 50 kDa MWCO membrane. This allows free PEG (5kDa) to exit easily but retains the 200kDa complex.

Troubleshooting Logic Tree

Caption: Diagnostic tree for resolving common failure modes in PEG-NP dialysis.

References

• Evaluation of High-Yield Purification Methods on Monodisperse PEG-Grafted Iron Oxide Nanoparticles. Langmuir, 2016. (Comparison of dialysis vs. magnetic decantation vs. spin filtration).

• How to concentrate nanoparticles and avoid aggregation? European Journal of Pharmaceutics and Biopharmaceutics, 2008.[1] (Discusses osmotic stress and counter-dialysis).

• MWCO Selection Guide for Nanoparticle Purification. Membrane Solutions Technical Guide.

• Phosphonate coating of commercial iron oxide nanoparticles. RSC Advances, 2018. (Detailed protocols on phosphonate anchoring and purification).

Sources

• 1. How to concentrate nanoparticles and avoid aggregation? - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Evaluation of High-Yield Purification Methods on Monodisperse PEG-Grafted Iron Oxide Nanoparticles - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Phosphonate coating of commercial iron oxide nanoparticles for nanowarming cryopreserved samples - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Surface Chemistry &amp; Bio-Interface Engineering

Topic: Minimizing Non-Specific Binding (NSB) on PEG-Coated Surfaces

Current Status: Operational Support Tier: Level 3 (Senior Application Scientist) Doc ID: PEG-NSB-OPT-2026

Executive Summary: The Mechanics of Repulsion

Welcome to the advanced troubleshooting hub. If you are reading this, you are likely experiencing low signal-to-noise ratios (SNR) due to protein fouling on your functionalized surfaces.

To fix this, we must move beyond "coating" and think in terms of conformational physics . Polyethylene glycol (PEG) does not repel proteins chemically; it repels them physically via the steric exclusion effect . A hydration shell forms around the ether oxygens, creating a water barrier. If your PEG chains are not dense enough, they collapse into "mushrooms," allowing proteins to penetrate the layer and adsorb to the underlying substrate.

This guide focuses on transitioning your surfaces from the Mushroom Regime (failure prone) to the Brush Regime (highly repulsive).

Module 1: Surface Architecture & Conformation

The Core Physics: The success of your surface depends on the relationship between the distance between graft sites (

) and the Flory radius ( ) of the polymer.[1]

The Regimes of Repulsion

Regime	Condition	Description	NSB Risk
Mushroom		Chains are isolated and coiled. Proteins < can penetrate the layer and bind to the substrate.	HIGH
Inter-mediate		Chains begin to overlap but are not fully extended.	MODERATE
Brush		Chains are forced to extend vertically due to lateral crowding. Creates a dense "wall" of hydration.	LOW
Dense Brush		Highly extended chains. Maximum osmotic pressure against protein insertion.	MINIMAL

Critical Metric: For PEG-5000 (5kDa), the Flory radius (

) is approximately 5-6 nm . To achieve a "Brush" regime, your grafting spacing ( ) must be < 3-4 nm .

Visualization: The Steric Barrier Mechanism

The following diagram illustrates why density defines performance.

Figure 1: Transition from Mushroom to Brush regime. In the Brush regime, the osmotic pressure of the hydrated polymer chains prevents protein insertion.

Module 2: Stability & Storage (The "Silent Killer")

Issue: "My chips worked last week, but today the background is high." Diagnosis: Oxidative degradation of the ether backbone.

PEG is susceptible to auto-oxidation, leading to chain cleavage and the formation of aldehydes. This not only reduces the steric barrier (shorter chains) but creates reactive aldehyde groups that can covalently crosslink proteins (Schiff base formation), actively promoting NSB.

The Degradation Pathway

• Initiation: Light/Oxygen creates a radical on the

  -carbon (next to ether oxygen).

• Propagation: Reaction with

  forms a hydroperoxide.

• Cleavage: Chain snaps, releasing formate esters and aldehydes .

Prevention Protocol:

• Storage: Always store PEGylated surfaces dry, in the dark, under Nitrogen/Argon.

• Buffer: Avoid transition metal ions (Fe, Cu) in storage buffers as they catalyze oxidation.

• Additives: For long-term storage in solution, include 1 mM EDTA (chelator) and potentially antioxidants (though these may interfere with assays).

Module 3: Advanced Optimization Protocols

Objective: Maximizing Grafting Density (

).

Standard protocols often fail to reach the Brush regime because the PEG chains repel each other during the grafting process. To overcome this, use the Cloud Point Grafting technique.

Protocol: Cloud Point Grafting (High Density)

Concept: By bringing the grafting solution near the Cloud Point (CP) of the PEG, the polymer collapses slightly, reducing its excluded volume. This allows you to pack more chains onto the surface before steric hindrance stops the reaction.

Step-by-Step Methodology:

• Surface Prep: Clean glass/silica with Piranha solution (

  ) for 15 min to maximize silanol (-SiOH) density. Warning: Piranha is explosive with organics.

• Salt Addition: Prepare your PEG-Silane solution (e.g., mPEG-Silane-5k) in 0.1 M buffer (e.g., Phosphate or HEPES). Add 0.3 - 0.5 M

  .

  • Why? High salt lowers the solubility (Cloud Point) of PEG.

• Temperature: Heat the grafting solution to approx. 40-50°C (approaching the CP for high-salt PEG solutions).

• Incubation: Graft for 4-12 hours.

• Rinse: Wash extensively with low-salt water to re-hydrate and extend the chains into the Brush conformation.

Troubleshooting Center (FAQs)

Q1: I am seeing "donuts" or spotty background binding. What is happening?

A: You likely have "Dewetting" or Nanobubbles. If the surface is hydrophobic (due to poor cleaning or silane polymerization in solution), the PEG solution may dewet, leaving bare patches.

• Fix: Ensure the substrate is "super-hydrophilic" (contact angle < 5°) before adding the PEG-silane. Use Plasma cleaning or Piranha.

• Fix: Use anhydrous toluene or DMSO for the silanization step to prevent silane polymerization in the bulk liquid.

Q2: Small proteins (e.g., Insulin, Cytokines) stick, but IgG doesn't.

A: Your Grafting Density is in the "Intermediate" Regime. Large proteins (IgG, 150 kDa) are excluded by the "Mushroom" canopy, but small proteins (< 20 kDa) can slip between the chains and hit the substrate.

• Fix: Increase PEG molecular weight (e.g., move from 2k to 5k or 10k) OR use a "Backfilling" strategy.

• Backfilling Protocol: After grafting your primary long-chain PEG (e.g., PEG-5k), perform a second grafting step with a short-chain silane (e.g., PEG-3 or Methyl-silane) to cover the interstitial spaces.

Q3: My positively charged proteins are binding non-specifically.

A: Check your Terminal Groups and Unreacted Silanols. Even with PEG, the underlying glass (Silica) is negatively charged (

) at neutral pH. If the PEG layer is not dense enough, the electrostatic field permeates the layer.

• Fix: Ensure your PEG is methoxy-terminated (mPEG). Hydroxyl-terminated PEG can sometimes deprotonate.

• Fix: "Cap" unreacted silanols with a small silanizing agent (e.g., HMDS or trimethylchlorosilane) after the PEG step.

Troubleshooting Decision Tree

Figure 2: Diagnostic workflow for identifying the root cause of non-specific binding.

References

• Grafting Density & Regimes: Biomacromolecules. "Adsorption of Plasma Proteins onto PEGylated Lipid Bilayers: The Effect of PEG Size and Grafting Density." (2016).[1]

• Brush Conformation Efficacy: Nano Letters. "Brush Conformation of Polyethylene Glycol Determines the Stealth Effect of Nanocarriers in the Low Protein Adsorption Regime." (2021).[2]

• One-Step Grafting Protocol: ACS Applied Materials & Interfaces. "Efficient One-Step PEG-Silane Passivation of Glass Surfaces for Single-Molecule Fluorescence Studies." (2018).[3][4][5]

• Cloud Point & Phase Behavior: PNAS. "Effect of polyethylene glycol on the liquid–liquid phase transition in aqueous protein solutions." (2002).[6][7][8][9]

• PEG Oxidation Mechanisms: Frontiers in Bioengineering and Biotechnology. "Research progress on the PEGylation of therapeutic proteins and peptides." (2024).

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. researchgate.net [researchgate.net]
• 4. Efficient One-Step PEG-Silane Passivation of Glass Surfaces for Single-Molecule Fluorescence Studies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. dogiclab.physics.ucsb.edu [dogiclab.physics.ucsb.edu]
• 6. Frontiers | Research progress on the PEGylation of therapeutic proteins and peptides (TPPs) [frontiersin.org]
• 7. creativepegworks.com [creativepegworks.com]
• 8. Effects of cloud-point grafting, chain length, and density of PEG layers on competitive adsorption of ocular proteins - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. web.mit.edu [web.mit.edu]

Reference Data & Comparative Studies

A Comparative Guide to the NMR Characterization of PEG5-Bis(phosphonic acid diethyl ester) Purity

For Researchers, Scientists, and Drug Development Professionals

In the synthesis and application of PEGylated bisphosphonates, such as PEG5-Bis(phosphonic acid diethyl ester), ensuring high purity is paramount for predictable performance and safety, particularly in pharmaceutical and biomedical applications.[1][2] This guide provides a comprehensive comparison of Nuclear Magnetic Resonance (NMR) spectroscopy-based methods for the characterization and purity assessment of this compound. We will delve into the technical nuances of ¹H, ³¹P, and ¹³C NMR, offering a robust framework for distinguishing the target molecule from potential impurities.

The Critical Role of Purity in PEGylated Bisphosphonates

PEG5-Bis(phosphonic acid diethyl ester) combines the bone-targeting properties of bisphosphonates with the pharmacokinetic benefits of polyethylene glycol (PEG). Impurities, which can arise from the synthesis of either the bisphosphonate or the PEG component, or during their conjugation, can significantly impact the compound's efficacy, toxicity, and stability.[3][4][5] Therefore, a reliable and accurate analytical method for purity determination is not just a quality control measure but a critical component of its development.

Quantitative NMR (qNMR) as a Primary Method for Purity Assessment

Quantitative NMR (qNMR) has emerged as a powerful technique for determining the purity of pharmaceutical compounds.[6][7][8] Unlike chromatographic methods, qNMR offers universal detection and does not always require a reference standard of the analyte itself.[1][2] The signal intensity in an NMR spectrum is directly proportional to the number of nuclei, allowing for accurate quantification.[6][8]

Comparative NMR Analysis for Purity Determination

A multi-nuclear NMR approach provides a comprehensive profile of the PEG5-Bis(phosphonic acid diethyl ester) molecule and any accompanying impurities.

¹H NMR Spectroscopy: The Workhorse for Structural and Quantitative Analysis

¹H NMR is often the first and most informative technique employed due to its high sensitivity and the abundance of protons in the molecule.

Expected ¹H NMR Spectral Features for PEG5-Bis(phosphonic acid diethyl ester):

Protons	Expected Chemical Shift (ppm)	Multiplicity	Key Information
-OCH₂ CH₂- (PEG backbone)	~3.6	s	Characteristic broad singlet of the PEG repeating units.[9]
-P(O)(OCH₂ CH₃)₂	~4.1	m	Methylene protons of the diethyl phosphonate groups, coupled to both the methyl protons and the phosphorus atom.[10][11]
-P(O)(OCH₂CH₃ )₂	~1.3	t	Methyl protons of the diethyl phosphonate groups, coupled to the methylene protons.[10][11]

Identifying Potential Impurities with ¹H NMR:

• Residual PEG Starting Material: A signal corresponding to the terminal hydroxyl protons of unreacted PEG may be observed.

• Unreacted Bisphosphonate: Signals corresponding to the starting bisphosphonate material would be present. For example, in the case of alendronic acid, characteristic methylene and amine proton signals would be seen.[12]

• Solvent Residues: Sharp singlets corresponding to common laboratory solvents may be present.[13]

• PEG-related Impurities: Byproducts from PEG synthesis, such as ethylene glycol or diethylene glycol, can sometimes be detected.[3][14]

Quantitative ¹H NMR (q¹HNMR) for Purity Calculation:

By integrating the characteristic signals of the analyte and a certified internal standard of known concentration, the absolute purity of the PEG5-Bis(phosphonic acid diethyl ester) can be determined.[6][15]

The purity (P) can be calculated using the following formula:

Purity (%) = (I_analyte / N_analyte) * (N_std / I_std) * (MW_analyte / m_analyte) * (m_std / MW_std) * P_std

Where:

• I = integral value

• N = number of protons for the integrated signal

• MW = molecular weight

• m = mass

• std = internal standard

• analyte = PEG5-Bis(phosphonic acid diethyl ester)

³¹P NMR Spectroscopy: A Direct Window into the Phosphonate Moiety

³¹P NMR is a highly specific technique for observing phosphorus-containing compounds, offering a clear and often simple spectrum.[16]

Expected ³¹P NMR Spectral Features:

Phosphorus Environment	Expected Chemical Shift (ppm)	Key Information
Diethyl Phosphonate	~15-25	A single peak in the proton-decoupled spectrum confirms the presence of the phosphonate group.[11][17][18] The exact chemical shift is sensitive to the solvent and the surrounding chemical structure.[19]

Identifying Phosphorus-Containing Impurities:

• Phosphorous Acid: A potential starting material or byproduct, which would appear at a different chemical shift.

• Other Phosphonate Species: Incomplete reactions or side reactions could lead to other phosphonate-containing impurities, which would likely have distinct ³¹P chemical shifts.[20]

While integration in standard decoupled ³¹P NMR can be inaccurate due to the Nuclear Overhauser Effect (NOE) and long relaxation times, quantitative data can be obtained using inverse-gated decoupling.[16]

¹³C NMR Spectroscopy: Detailed Structural Confirmation

While less sensitive than ¹H NMR, ¹³C NMR provides valuable information about the carbon skeleton of the molecule.

Expected ¹³C NMR Spectral Features:

Carbon	Expected Chemical Shift (ppm)	Key Information
-OC H₂C H₂- (PEG backbone)	~70	The main repeating unit of the PEG chain.[21][22]
-P(O)(OC H₂CH₃)₂	~62	Methylene carbons of the diethyl phosphonate, showing coupling to the phosphorus atom.[11][23]
-P(O)(OCH₂C H₃)₂	~16	Methyl carbons of the diethyl phosphonate, also showing coupling to the phosphorus atom.[11][23]

Detecting Structural Impurities:

• Variations in PEG chain length: While difficult to resolve individual oligomers, significant polydispersity can lead to broadened signals.

• Side-products from synthesis: Any alternative carbon environments resulting from side reactions would give rise to additional peaks.

Experimental Workflow for NMR Characterization

The following diagram outlines a logical workflow for the comprehensive NMR characterization of PEG5-Bis(phosphonic acid diethyl ester) purity.

Caption: Workflow for NMR-based purity assessment.

Comparison with Alternative Methods

While NMR is a powerful tool, it is often used in conjunction with other analytical techniques for a complete purity profile.

Method	Advantages	Disadvantages
NMR Spectroscopy	- Provides detailed structural information.[24] - Quantitative without the need for an identical standard.[7][25] - Non-destructive.[7]	- Lower sensitivity compared to MS for trace impurities. - Complex mixtures can lead to overlapping signals.
High-Performance Liquid Chromatography (HPLC)	- High sensitivity and resolution for separating impurities. - Well-established for purity analysis in the pharmaceutical industry.[26]	- Requires a reference standard for each impurity for accurate quantification. - Does not provide definitive structural information on its own.
Mass Spectrometry (MS)	- Extremely high sensitivity for detecting trace impurities. - Provides molecular weight information.	- Quantification can be challenging without appropriate standards. - Ionization efficiency can vary significantly between compounds.
Elemental Analysis	- Provides the elemental composition of the sample.	- Does not provide information about the molecular structure or isomeric impurities. - Insensitive to small amounts of organic impurities.

Conclusion

NMR spectroscopy, particularly a multi-nuclear approach combining ¹H, ³¹P, and ¹³C NMR, offers a robust and comprehensive method for the characterization and purity assessment of PEG5-Bis(phosphonic acid diethyl ester). Quantitative ¹H NMR stands out as a primary method for determining absolute purity due to its accuracy and the ability to use a universal internal standard.[1][2] When compared to other techniques, NMR provides an unparalleled level of structural detail, which is crucial for identifying unknown impurities. For a complete and regulatory-compliant characterization, a combination of NMR with a high-resolution separation technique like HPLC is often the most effective strategy.

References

• Pauli, G. F., et al. (2014). Importance of Purity Evaluation and the Potential of Quantitative 1H NMR as a Purity Assay: Miniperspective. Journal of Medicinal Chemistry, 57(22), 9220–9231. [Link]

• Pauli, G. F., et al. (2014). Importance of Purity Evaluation and the Potential of Quantitative 1H NMR as a Purity Assay. Journal of Medicinal Chemistry, 57(22), 9220–9231. [Link]

• Emery Pharma. (2024, February 9). A Guide to Quantitative NMR (qNMR). [Link]

• ResolveMass Laboratories Inc. (2025, December 29). Quantitative Nuclear Magnetic Resonance (qNMR) Analysis Explained: What It Is and How It Works. [Link]

• Kim, H., et al. (2020). Purity assessment using quantitative NMR: establishment of SI traceability in organic analysis. Journal of the Korean Magnetic Resonance Society, 24(1), 1-13. [Link]

• Gadape, H. H. (n.d.). Validation of quantitative ¹H NMR method for the analysis of pharmaceutical formulations. Scribd. [Link]

• The Royal Society of Chemistry. (n.d.). Visible-light-mediated phosphonylation reaction: formation of phosphonates from alkyl/arylhydrazines and trialkylphosphites using zinc phthalocyanine. [Link]

• Patsnap. (2025, September 22). Quantitative NMR Methods in Pharmaceuticals: Purity Assurance. [Link]

• University of Ottawa. (n.d.). 31 Phosphorus NMR. [Link]

• Gadape, H. H. (n.d.). Method Validation of Pharmaceuticals. Scribd. [Link]

• ResearchGate. (n.d.). 13 C NMR spectra recorded for PEG 1000 (lower) and f-PEG 1000 (upper spectrum). [Link]

• ResearchGate. (2023, July 1). NMR Spectroscopy: Determining PEG Molecular Weight and Monomer Quantification Feasibility? [Link]

• Mao, J., et al. (2006). Solid-State NMR, Crystallographic, and Computational Investigation of Bisphosphonates and Farnesyl Diphosphate Synthase-Bisphosphonate Complexes. Journal of the American Chemical Society, 128(44), 14485–14497. [Link]

• Laurent, G., et al. (2023). NMR Characterization of Polyethylene Glycol Conjugates for Nanoparticle Functionalization. ACS Omega, 8(4), 4229–4237. [Link]

• Proffitt, W. (2014). 13 C PEG as an In Vivo Macromolecular Probe for MRI and Biophysical Studies of Detergent-Peptide and Detergent. University of Ottawa. [Link]

• Singh, A., et al. (2013). Bisphosphonate-Anchored PEGylation and Radiolabeling of Superparamagnetic Iron Oxide: Long-Circulating Nanoparticles for in Vivo Multimodal (T1 MRI-SPECT) Imaging. ACS Nano, 7(1), 645–658. [Link]

• AZoM. (2022, September 15). Detecting Ethylene Glycol and Diethylene Glycol Impurities. [Link]

• Emery Pharma. (2025, June 2). Unlocking Quality: The Ultimate Guide to GMP NMR Testing and Analytical Method Development, Validation Services for Reliable Release Testing. [Link]

• Liu, Y., et al. (2023, April 1). Application of USP General Chapter <1220> in the Development of a Procedure for Quantitative NMR. American Pharmaceutical Review. [Link]

• ResearchGate. (n.d.). The structure of diethyl phosphonate with the ¹H–³¹P couplings given in... [Link]

• 7th Creations. (2024, October 17). Safety of Polyethylene Glycol (PEG) Compounds in Cosmetics. [Link]

• ResearchGate. (2012, November 29). (PDF) Bisphosphonate-Anchored PEGylation and Radiolabeling of Superparamagnetic Iron Oxide: Long-Circulating Nanoparticles for In Vivo Multimodal (T1 MRI-SPECT) Imaging. [Link]

• Demkowicz, S., et al. (2016). Synthetic Procedures Leading towards Aminobisphosphonates. Molecules, 21(5), 589. [Link]

• The Royal Society of Chemistry. (n.d.). Synthesis and Characterisation of Monodisperse Branched Fullerene- terminated Poly(ethylene glycol)s. [Link]

• Singh, A., et al. (2012, November 29). Bisphosphonate-Anchored PEGylation and Radiolabeling of Superparamagnetic Iron Oxide: Long-Circulating Nanoparticles for in Vivo Multimodal (T1 MRI-SPECT) Imaging. ACS Nano. [Link]

• MDPI. (2020, January 2). A Novel Testing Approach for Oxidative Degradation Dependent Incompatibility of Amine Moiety Containing Drugs with PEGs in Solid-State. [Link]

• Women's Voices for the Earth. (n.d.). Toxic ingredient to avoid: PEG Compounds and their contaminants. [Link]

• ResearchGate. (n.d.). Formation of Reactive Impurities in Aqueous and Neat Polyethylene Glycol 400 and Effects of Antioxidants and Oxidation Inducers. [Link]

• Sychrovský, V., et al. (2019). Structural interpretation of the 31P NMR chemical shifts in thiophosphate and phosphate: key effects due to spin–orbit and explicit solvent. Physical Chemistry Chemical Physics, 21(18), 9418–9430. [Link]

• ResearchGate. (n.d.). 31P NMR Studies of Diethyl Phosphite Derived Nanocrystalline Hydroxyapatite. [Link]

• Google Patents. (n.d.). WO2006134603A1 - Process for producing bisphosphonic acids and forms thereof.

• Pharmaffiliates. (n.d.). Alendronic Acid-Impurities. [Link]

• JEOL. (n.d.). NM230005E. [Link]

• Li, Y., et al. (2019). Antiosteolytic Bisphosphonate Metallodrug Coordination Networks: Dissolution Profiles and In Vitro/In Vivo Toxicity toward Controlled Release. Inorganic Chemistry, 58(17), 11436–11445. [Link]

• ResearchGate. (n.d.). 1 H-NMR spectrum of PEI-PEG (A: 100 PEG per PEI) and PEI-PEG-thiolBP... [Link]

• Gottlieb, H. E., et al. (1997). NMR Chemical Shifts of Common Laboratory Solvents as Trace Impurities. The Journal of Organic Chemistry, 62(21), 7512–7515. [Link]

• Holzgrabe, U. (2010). Quantitative NMR spectroscopy of biologically active substances and excipients. Journal of Pharmaceutical and Biomedical Analysis, 53(3), 261–270. [Link]

• Chou, J., et al. (2009). Bisphosphonate determination using 1H-NMR spectroscopy for biomedical applications. Journal of Tissue Engineering and Regenerative Medicine, 3(2), 92-6. [Link]

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Comparing binding strength: Bisphosphonate vs. Silane vs. Carboxylate anchors

Executive Summary: The "Right Anchor" Principle

For researchers developing functionalized nanoparticles (NPs) or planar surfaces for drug delivery and diagnostics, the choice of chemical anchor is often the single point of failure.

The Bottom Line:

• Select Bisphosphonates (BPs) for transition metal oxides (

  , , ). They offer the highest hydrolytic stability and binding affinity through the chelate effect, resisting desorption in physiological buffers.

• Select Silanes only for silica (

  ) or glass surfaces. While they can bind to metal oxides, the resulting bond is hydrolytically unstable compared to the bond, leading to ligand leaching in aqueous media.

• Select Carboxylates only for transient coatings or non-critical, cost-sensitive applications. They are kinetically labile and easily displaced by endogenous phosphates in blood plasma.

Mechanistic Foundations: Binding Modes

To predict performance, one must understand the coordination chemistry at the interface. The three anchors operate on fundamentally different thermodynamic principles.

The Binding Hierarchy

Anchor Type	Primary Interaction	Substrate Compatibility	Binding Strength (Est.)	Reversibility
Silane	Covalent ( )	Silica, Glass	>400 kJ/mol (Covalent)	Irreversible (on Silica)
Bisphosphonate	Tridentate Chelation	Metal Oxides ( )	~150–200 kJ/mol	Negligible (Kinetic Trap)
Carboxylate	Electrostatic / Mono-dentate	General Oxides	~60–80 kJ/mol	High (Equilibrium driven)

Visualization of Binding Pathways

The following diagram illustrates the binding logic and failure modes for each anchor type.

Figure 1: Mechanistic pathways for surface anchoring. Note the distinction between Silane polymerization and Bisphosphonate chelation.

Comparative Performance Analysis

Hydrolytic Stability (The "Buffer Test")

In drug delivery, the carrier encounters blood plasma (pH 7.4, high salt) and potentially lysosomal environments (pH 5.0).

• Silanes on Metal Oxides (

  ): The bond is polarized and susceptible to hydrolysis by water. Experimental data shows that silanized iron oxide nanoparticles often lose 40-60% of their coating within 24 hours in PBS (Phosphate Buffered Saline).

• Bisphosphonates: Exhibit exceptional stability.[1] The P-O-M bond is thermodynamically favored. In competitive studies, BPs retain >90% surface coverage after 1 week in physiological conditions.

• Carboxylates: Highly unstable in PBS. The phosphate ions in the buffer (10 mM) compete for surface sites and, due to higher affinity, displace carboxylate anchors, leading to aggregation of the nanoparticles.

Surface Density and Steric Control

• Silanes: Prone to vertical polymerization. Unless strictly controlled (anhydrous conditions), silanes react with each other to form thick, messy multilayers that can obscure the function of the attached drug.

• Bisphosphonates/Carboxylates: Self-limit to a monolayer. This allows for precise calculation of "ligands per particle," a critical metric for FDA regulatory approval.

Experimental Validation: The Competitive Displacement Assay

Do not rely on literature values alone. You must validate binding strength in your specific system. The Competitive Displacement Assay is the gold standard protocol.

Protocol Overview

This experiment challenges your bound anchor (Ligand A) with a high concentration of a competitor (Ligand B, usually Phosphate or Citrate) to measure desorption kinetics.

Step-by-Step Methodology

• Synthesis: Conjugate a reporter (e.g., Fluorescein) to your Anchor (BP, Silane, or Carboxylate).

• Incubation: Coat your Metal Oxide Nanoparticles (e.g.,

  ) with the fluorescent anchor. Wash 3x to remove unbound ligands.

• Challenge: Resuspend particles in 100 mM Sodium Phosphate buffer (pH 7.4) . Note: This mimics extreme physiological competition.

• Sampling: At t = 0, 1h, 6h, 24h, centrifuge the sample to pellet the nanoparticles.

• Readout: Measure the fluorescence of the supernatant . High fluorescence in the supernatant indicates anchor failure (desorption).

Workflow Diagram

Figure 2: Workflow for Competitive Displacement Assay to quantify anchor stability.

References

• Guénin, E., et al. (2014). "Catechol vs bisphosphonate ligand exchange at the surface of iron oxide nanoparticles: towards multi-functionalization." Journal of Nanoparticle Research. Link

• Gawalt, E. S., et al. (2001). "Self-Assembly and Bonding of Alkanephosphonic Acids on the Native Oxide Surface of Titanium." Langmuir. Link

• Mutin, P. H., et al. (2005). "Selective Surface Modification of Metal Oxides with Organophosphorus Compounds." Chemistry of Materials. Link

• Davis, K., et al. (2010). "Simple and Versatile Method for Surface Functionalization of Superparamagnetic Iron Oxide Nanoparticles." Bioconjugate Chemistry. Link

• Pujari, S. P., et al. (2014). "Covalent surface modification of oxide surfaces." Angewandte Chemie International Edition. Link

Sources

• 1. researchgate.net [researchgate.net]

31P NMR monitoring of phosphonate ester hydrolysis kinetics

Comparative Guide: NMR vs. HPLC-MS for Phosphonate Ester Hydrolysis Kinetics

Introduction: The Stability-Lability Paradox

Phosphonate esters are a cornerstone of modern medicinal chemistry, serving as prodrugs to improve the bioavailability of polar phosphonic acids (e.g., nucleoside reverse transcriptase inhibitors like Tenofovir alafenamide). The critical design challenge is the stability-lability paradox : the ester must be stable enough to survive plasma transport but labile enough to hydrolyze intracellularly to release the active payload.

While HPLC-MS is the industry standard for bioanalysis, it often fails to capture the mechanistic nuance of hydrolysis. It requires chromatographic separation (which can induce on-column hydrolysis) and ionization optimization.

This guide argues that

NMR is the superior method for in vitro kinetic profiling of these prodrugs. It provides a non-destructive, structurally explicit window into the P-O bond cleavage events that HPLC often obscures.

Strategic Methodology: The Self-Validating Protocol

To generate kinetic data that stands up to regulatory scrutiny, you cannot simply "run a spectrum." You must build a quantitative acquisition loop.

A. Sample Preparation & Buffering

Hydrolysis rates are pH-dependent.[1] As the ester hydrolyzes, it releases acidic byproducts (e.g., phosphonic acid), which can lower the pH and auto-catalyze the reaction.

• Buffer: Use high-capacity buffers (e.g., 100 mM HEPES or Tris) rather than simple phosphate buffers (which interfere with the spectrum).

• Solvent: A mixture of

  (10-20% for lock) and the buffer/organic co-solvent (e.g., DMSO- or Acetonitrile) ensures solubility of lipophilic esters.

• Internal Standard (IS): Triphenylphosphate (TPP) is recommended (

  ppm). It is chemically inert to hydrolysis under physiological conditions and resonates far upfield from most phosphonate targets ( ppm).

B. The Acquisition Loop (Pulse Sequence)

For quantitative kinetics, the Inverse Gated Decoupling sequence is mandatory to suppress the Nuclear Overhauser Effect (NOE), which otherwise enhances signals unevenly.[2]

• Pulse Sequence: zgig (Bruker) or equivalent.[3]

• Spectral Width: 100 ppm (typically -20 to +80 ppm covers all relevant species).

• Relaxation Delay (

  ): This is the most critical parameter. Phosphorus nuclei have long longitudinal relaxation times ( ), often 2–10 seconds.

  • Rule: Set

    of the slowest relaxing species.

  • Optimization: If

    is unknown, set . To accelerate, add a relaxation agent like Chromium(III) acetylacetonate [Cr(acac) ] at 2-5 mM to lower to < 1s.

C. Workflow Visualization

Figure 1: Quantitative

NMR Kinetic Workflow. Note the iterative acquisition loop.

Comparative Analysis: NMR vs. HPLC-MS

The following table contrasts the two methodologies specifically for phosphonate hydrolysis.

Feature	NMR (The Structural Approach)	HPLC-MS (The Sensitivity Approach)
Specificity	Absolute. Direct observation of the P-center environment. Distinguishes Mono-ester vs. Di-ester vs. Acid instantly by chemical shift.	Inferred. Relies on m/z and retention time. Isomers or hydrolysis intermediates can co-elute.
Time Resolution	Low to Medium. Each scan takes time (min 2-5 mins for good S/N). Cannot capture sub-minute kinetics.	High. Rapid injection cycles (< 1 min) are possible with UPLC.
Quantitation	Universal. Signal area is directly proportional to molar concentration (if is correct). No calibration curve needed.	Compound Dependent. Requires standard curves for every intermediate due to varying ionization efficiencies.
Sample Integrity	Non-Destructive. The reaction proceeds in the tube. You observe the actual reaction mixture.	Destructive/Intrusive. Separation conditions (mobile phase pH, pressure) can shift the equilibrium or degrade labile intermediates.
Throughput	Low. One sample occupies the magnet for the duration of the kinetic run (e.g., 2 hours).	High. Autosamplers can queue hundreds of samples; parallel processing is possible.

Data Interpretation & Mechanism

In a typical hydrolysis of a dialkyl phosphonate (e.g., Diethyl ester), you will observe a sequential shift in signals.

Representative Chemical Shifts ( )

• Reactant (Diester):

  ppm (Triplet or Multiplet depending on coupling).

• Intermediate (Monoester):

  ppm. Often transient.

• Product (Phosphonic Acid):

  ppm.

• Note: Phosphonates (C-P bonds) generally resonate downfield (higher ppm) compared to Phosphates (O-P bonds,

  to 5 ppm).

Kinetic Modeling

The hydrolysis usually follows pseudo-first-order kinetics when water is in excess (buffered aqueous solution).

Plotting vs. Time yields a straight line where the slope is .[4]

Mechanistic Visualization

Figure 2: Stepwise Hydrolysis Pathway of Phosphonate Esters. The chemical shift moves upfield (lower ppm) as the electron-withdrawing ester groups are replaced by hydroxyls.

References

• IUPAC. (2024). Parameters and Symbols for use in Nuclear Magnetic Resonance. IUPAC Recommendations. [Link]

• Gao, P., et al. (2024). Quantitative 31P NMR Spectroscopy: Principles, Methodologies, and Applications. MDPI Molecules. [Link]

• Kaur, P., & Wagner, G. (2020). 31P NMR in Drug Discovery: A Practical Guide. Journal of Medicinal Chemistry. [Link]

• Bruker. (2023). TopSpin Acquisition Parameters for Quantitative NMR. Bruker Knowledge Base. [Link]

Sources

• 1. The Hydrolysis of Phosphinates and Phosphonates: A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 2. abnmr.elte.hu [abnmr.elte.hu]
• 3. Improvement of quantitative solution 31P NMR analysis of soil organic P: a study of spin–lattice relaxation responding to paramagnetic ions - PMC [pmc.ncbi.nlm.nih.gov]
• 4. osti.gov [osti.gov]

Comparative Cytotoxicity Profiling: PEG-Bisphosphonate Functionalized Matrices vs. Conventional Bone-Targeting Agents

Executive Summary & Strategic Context

In the development of bone-targeted therapeutics and regenerative matrices, PEG-Bisphosphonate (PEG-BP) conjugates represent a critical engineering solution to the "affinity-toxicity paradox." While free bisphosphonates (BPs) like Alendronate (ALN) or Zoledronate (ZOL) exhibit exceptional hydroxyapatite (HA) affinity, their direct application in tissue engineering is often limited by dose-dependent cytotoxicity toward osteoblasts and fibroblasts, and soft tissue necrosis upon extravasation.

This guide provides a technical comparison of PEG-BP functionalized materials against free BPs and peptide-based alternatives (e.g., Asp8/Glu8). It details the mechanistic shift in cytotoxicity profiles and outlines a self-validating experimental workflow to assess these materials, accounting for the unique interference properties of bisphosphonates in standard colorimetric assays.

Mechanistic Insight: The Toxicity Shift

To accurately assess cytotoxicity, one must understand the differential mechanism of action. Nitrogen-containing BPs (N-BPs) act by inhibiting the mevalonate pathway.[1][2][3][4][5][6] PEGylation alters the intracellular bioavailability of the BP moiety, creating a "stealth" effect that protects non-phagocytic cells (osteoblasts/fibroblasts) while retaining efficacy against highly endocytic osteoclasts.

Mechanism of Action & PEG-Shielding Effect

Figure 1: Differential impact of Free BP vs. PEG-BP on the Mevalonate Pathway. PEGylation reduces passive uptake in non-target cells (osteoblasts), widening the therapeutic window.

Comparative Performance Analysis

A. PEG-BP vs. Free Bisphosphonates (The Safety Buffer)

The primary advantage of PEG-BP is the elevation of the IC50 (half-maximal inhibitory concentration) for healthy bone-forming cells.

Feature	Free Bisphosphonate (e.g., Alendronate)	PEG-Bisphosphonate Conjugate	Technical Implication
Osteoblast Cytotoxicity (IC50)	High (~10⁻⁶ M to 10⁻⁵ M)	Low (>10⁻⁴ M)	PEG-BP allows for higher local loading without inhibiting bone formation.
Fibroblast Viability	Significantly reduced at >50 µM	>90% viability at 100 µM	Critical for soft-tissue integration in dental/orthopedic implants.
Uptake Mechanism	Fluid-phase endocytosis & RME	Dependent on PEG size/zeta potential	PEG reduces non-specific internalization by fibroblasts.
Assay Interference	High (Chelates Ca²⁺ in media)	Moderate (Steric hindrance reduces chelation)	Requires specific washing steps in metabolic assays (see Protocol).

B. PEG-BP vs. Oligopeptides (The Affinity Trade-off)

Researchers often choose between BPs and acidic oligopeptides (e.g., Aspartic Acid octapeptide, D8).

Feature	PEG-Bisphosphonate	Oligopeptides (Asp8 / Glu8)	Decision Guide
Hydroxyapatite Affinity	Very High (K_d ~ µM range)	Moderate (K_d ~ mM range)	Use PEG-BP for long-term retention (>2 weeks).
Binding Reversibility	Low (Semi-permanent)	High (Wash-out over days)	Use Peptides for transient delivery.
Toxicity Profile	Potential anti-angiogenic effects if PEG cleaves.	Biologically inert; minimal toxicity.	Peptides are safer for systemic non-bone targets.
Synthesis Stability	High chemical stability.	Susceptible to proteases in vivo.	PEG-BP preferred for harsh in vivo environments.

Experimental Protocols (Self-Validating Systems)

Protocol 1: Calcium-Corrected Cytotoxicity Assay (Modified MTT/MTS)

Challenge: Bisphosphonates chelate calcium in culture media, potentially altering mitochondrial function independent of cytotoxicity, or precipitating MTT formazan. Solution: A strict wash-out protocol.

Materials:

• Cells: MC3T3-E1 (Pre-osteoblasts) or HGF-1 (Gingival Fibroblasts).

• Controls: Free Alendronate (Positive Toxicity), PEG-only (Negative Control), Triton X-100 (Death Control).

Step-by-Step:

• Seeding: Plate cells at 5,000 cells/well in 96-well plates. Allow 24h attachment.

• Exposure: Treat with PEG-BP concentration gradient (0.1 µM – 1000 µM) for 24h, 48h, and 72h.

  • Critical Step: Maintain constant Ca²⁺ concentration. If BP concentration is high (>100 µM), supplement media with equimolar CaCl₂ to prevent media calcium depletion shock.

• Wash: Aspirate media. Wash 2x with PBS (with Ca²⁺/Mg²⁺) to remove surface-bound BP which might interact with the assay reagent.

• Incubation: Add MTS/MTT reagent in fresh media. Incubate 2-4 hours.

• Readout: Measure absorbance at 490 nm (MTS) or 570 nm (MTT).

• Validation: Perform a parallel Live/Dead (Calcein AM/EthD-1) stain on one high-concentration well to visually confirm metabolic data.

Protocol 2: Hydroxyapatite (HA) Binding Competition Assay

Objective: Verify that PEGylation has not sterically hindered the BP moiety's ability to bind bone mineral.

Step-by-Step:

• Preparation: Suspend synthetic Hydroxyapatite nanoparticles (2 mg/mL) in PBS.

• Incubation: Mix PEG-BP (fluorescently labeled or quantified via UV-Vis) with HA suspension.

• Competition: Add Free Alendronate at 10x molar excess to half the samples (Specificity Control).

• Separation: Centrifuge at 10,000 x g for 10 mins.

• Quantification: Measure the supernatant concentration.

  • % Binding = (Initial Conc - Supernatant Conc) / Initial Conc * 100

• Success Criteria: PEG-BP should exhibit >60% binding within 1 hour. If <20%, steric hindrance is too high (linker length adjustment needed).

Experimental Workflow Visualization

Figure 2: Decision tree for validating PEG-BP cytotoxicity. Note the critical checkpoint for HA binding before cell culture to avoid testing inactive materials.

References

• Mechanisms of action of bisphosphonates in oncology: a scientific concept evolving from antiresorptive to anticancer activities. Source: National Institutes of Health (NIH) [Link]

• Site-activatable targeting of macromolecular alendronate for accelerated fracture healing. Source: Taylor & Francis Online [Link]

• Bisphosphonate-Functionalized Gold Nanoparticles for Contrast-Enhanced X-Ray Detection of Breast Microcalcifications. Source: National Institutes of Health (NIH) / PMC [Link]

• Cytotoxic and inflammatory effects of alendronate and zolendronate on human osteoblasts, gingival fibroblasts and osteosarcoma cells. Source: PubMed [Link][7]

• Selection of Bone-Targeting Peptides for Therapeutic Intervention: An In Vivo Evaluation and Comparison Study. Source: bioRxiv [Link]

Sources

• 1. Nitrogen-containing bisphosphonates induce apoptosis of Caco-2 cells in vitro by inhibiting the mevalonate pathway: a model of bisphosphonate-induced gastrointestinal toxicity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Mechanisms of action of bisphosphonates in oncology: a scientific concept evolving from antiresorptive to anticancer activities - PMC [pmc.ncbi.nlm.nih.gov]
• 3. ClinPGx [clinpgx.org]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. Consequences of Inhibition of the Mevalonate Pathway by Bisphosphonates at the Cellular and Mitochondrial Levels[v1] | Preprints.org [preprints.org]
• 7. Cytotoxic and inflammatory effects of alendronate and zolendronate on human osteoblasts, gingival fibroblasts and osteosarcoma cells - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Guide: Size Measurement of PEGylated Nanoparticles in Serum

Executive Summary

Accurate sizing of PEGylated nanoparticles (PEG-NPs) in serum is a critical bottleneck in translating nanomedicines from bench to bedside. While Dynamic Light Scattering (DLS) is the industry standard for buffer-based quality control, it frequently generates artifactual data in serum due to the "protein corona" and background scattering from serum proteins (albumin, globulins).

This guide compares the limitations of Standard Batch DLS against superior alternatives like Fluorescent Nanoparticle Tracking Analysis (f-NTA) and Asymmetric Flow Field-Flow Fractionation (AF4-DLS) . It provides a validated protocol for optimizing DLS when alternative instrumentation is unavailable, emphasizing the distinction between the "hard" (tightly bound) and "soft" (loosely associated) corona.

The Physics of Failure: Why DLS Struggles in Serum

To interpret DLS data in serum, one must understand the scattering physics. DLS measures the time-dependent fluctuations of scattered light intensity (

) to determine the diffusion coefficient ( ), which is converted to hydrodynamic diameter ( ) via the Stokes-Einstein equation.

The vs. Conflict

Rayleigh scattering intensity scales with the sixth power of the particle diameter (

).

• The Nanoparticle (100 nm): Scatters massively (

  ).

• The Protein (5 nm): Scatters minimally (

  ).

The Paradox: Theoretically, the NP should outshine the protein. However, serum contains

mg/mL of protein (approx. molecules/mL). Even if your NPs are at particles/mL, the proteins outnumber them by a factor of a million. This creates a "scattering fog" that destabilizes the correlation function, often resulting in a multimodal distribution where the "protein peak" (5–10 nm) swamps the NP signal or creates a false "aggregate" peak.

Comparative Methodologies

Method A: Optimized Batch DLS (The "Baseline" Approach)

Best for: Quick checks of colloidal stability; detecting massive aggregation. Limitation: Cannot resolve small changes in corona size; high false-positive rate for aggregation.

Protocol Optimization: Standard DLS fails in 100% serum. The following modifications are required to extract usable data:

• Serum Pre-treatment: Serum must be filtered (0.22 µm) before NP addition to remove naturally occurring protein aggregates (cryoprecipitates) that mimic NPs.

• The "Spike" Ratio: High NP concentration is mandatory. Spike NPs into serum at a final concentration >1 mg/mL (lipid/polymer mass) to ensure the NP scattering intensity rivals the protein background.

• Algorithm Selection: Do not rely on the Z-Average (cumulants analysis) as it is an intensity-weighted mean that will be skewed by the protein signal. Use the Volume Distribution or Number Distribution (Mie theory) to isolate the NP peak, though this requires accurate refractive index (RI) values.

Method B: Fluorescent NTA (The "Specific" Approach)

Best for: Accurate hydrodynamic sizing in complex media; distinguishing NPs from serum proteins.

Mechanism: f-NTA utilizes a fluorescence filter. Only the fluorescently labeled PEG-NPs are tracked. The serum proteins, which are non-fluorescent, are invisible to the camera. This eliminates the background noise entirely.

Method C: AF4-DLS (The "Gold Standard" Approach)

Best for: High-resolution separation of free protein vs. protein-bound NPs.

Mechanism: Asymmetric Flow Field-Flow Fractionation (AF4) separates components by size inside a channel before they reach the DLS detector.[1] This physically removes the serum proteins from the NPs, allowing for a pristine measurement of the NP-corona complex.

Data Presentation: Method Comparison

Feature	Batch DLS (Standard)	Batch DLS (Optimized)	Fluorescent NTA (f-NTA)	AF4-DLS
Principle	Ensemble Light Scattering	Ensemble Light Scattering	Single Particle Tracking	Separation + Scattering
Serum Compatibility	Poor (High Interference)	Moderate (Requires High NP Conc.)	Excellent (Fluorescence Mode)	Excellent (Physical Separation)
Protein Corona Resolution	None (Merged Peaks)	Low (Can see gross changes)	High (Tracks individual NPs)	Very High (Separates free protein)
Sample Requirement	Low volume, Non-destructive	High Concentration Required	Fluorescent Label Required	Complex Setup, High Volume
Typical Artifacts	"Ghost" peaks at 1000nm	Overestimation of PDI	Photobleaching	Membrane interaction

Validated Experimental Protocol: Optimized DLS in Serum

If f-NTA is unavailable, follow this strict protocol to minimize artifacts.

Reagents & Equipment[2][3][4][5][6]

• Buffer: PBS pH 7.4 (0.22 µm filtered).

• Matrix: Fetal Bovine Serum (FBS) or Human Serum.

• Sample: PEGylated Nanoparticles (e.g., Liposomes, PLGA).

• Instrument: Malvern Zetasizer or equivalent (Backscatter angle 173° preferred).

Step-by-Step Workflow

• Matrix Preparation (Critical):

  • Thaw FBS at 37°C.

  • Filter FBS through a 0.22 µm PES syringe filter . Reason: Removes large protein aggregates that scatter like NPs.

  • Measure the "Blank" (Filtered FBS) in DLS. Confirm a single peak at <10 nm. If aggregates (>100 nm) persist, re-filter.

• Sample Incubation:

  • Mix PEG-NPs with Filtered FBS.

  • Ratio: 1:1 v/v (50% Serum) or 1:9 v/v (90% Serum). Note: Higher serum % mimics in vivo conditions but increases viscosity.

  • Incubation: 1 hour at 37°C (water bath). Reason: Allows the "Hard Corona" to form and equilibrate (Vroman Effect).

• Measurement Settings:

  • Temperature: Set to 37°C (match incubation).

  • Viscosity: Manually input viscosity.

    • 10% Serum

      0.90 cP

    • 50% Serum

      1.10 cP (Must be verified with viscometer if possible).

  • Refractive Index (RI): Use 1.330 (Water) for dilute serum. For 100% serum, RI

    1.350.

• Data Analysis:

  • Record Intensity Distribution . Look for the protein peak (~10 nm) and NP peak (~100 nm).

  • If peaks merge, the data is invalid.

  • Report the Peak 2 Mean (NP mode) rather than the Z-Average.

Visualization of Logic & Workflow

Diagram 1: Method Selection Logic

Caption: Decision matrix for selecting the appropriate sizing technique based on sample properties and available equipment.

Diagram 2: The Scattering Problem (DLS vs. f-NTA)

Caption: Comparison of signal detection. Standard DLS detects all scattering (protein noise), while f-NTA filters for the specific NP signal.

References

• Filipe, V., Hawe, A., & Jiskoot, W. (2010). Critical evaluation of Nanoparticle Tracking Analysis (NTA) by NanoSight for the analysis of nanoparticles and protein aggregates. Pharmaceutical Research, 27(5), 796–810. Link

• Moore, T. L., et al. (2015). Nanoparticle colloidal stability in cell culture media and impact on cellular interactions. Chemical Society Reviews, 44(17), 6287-6305. Link

• Malvern Panalytical. (2016). NTA or DLS - which is better for you? We compare DLS vs NTA.[2][3][4][5][6]Link

• Wagner, M., et al. (2011). The pros and cons of Asymmetric Flow Field-Flow Fractionation (AF4) for nanocarrier characterization. Journal of Controlled Release, 149(2), 146-155.

• NIST. (2012). NIST-NCL Joint Assay Protocol, PCC-1: Measuring the Size of Nanoparticles in Serum.Link

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. NTA or DLS - which is better 4 you? We compare DLS vs NTA | Malvern Panalytical [malvernpanalytical.com]
• 3. DLS Particle Size Analyzer and NTA: Measurement Principles and Technical Differences [hyperionanalytical.com]
• 4. How Nanoparticle Tracking Analysis Compares to Dynamic Light Scattering for Measuring Particle Size - ATA Scientific [atascientific.com.au]
• 5. Interlaboratory comparison of size measurements on nanoparticles using nanoparticle tracking analysis (NTA) - PMC [pmc.ncbi.nlm.nih.gov]
• 6. azonano.com [azonano.com]

Safety & Regulatory Compliance

A Senior Application Scientist's Guide to the Proper Disposal of PEG5-Bis(phosphonic acid diethyl ester)

As researchers and developers, our focus is rightfully on innovation and discovery. However, the integrity of our work and the safety of our laboratories hinge on the meticulous management of the chemical reagents we use, from initial handling to final disposal. This guide provides a comprehensive, experience-driven protocol for the proper disposal of PEG5-Bis(phosphonic acid diethyl ester), a hydrophilic linker increasingly utilized in bioconjugation and drug delivery systems.[1] Our goal is to move beyond mere compliance, fostering a deep understanding of why these procedures are critical for ensuring a safe and sustainable research environment.

Hazard Identification: The Principle of "Know Your Chemical"

Before any disposal protocol can be established, a thorough understanding of the compound's potential hazards is paramount. While a specific, publicly available Safety Data Sheet (SDS) for PEG5-Bis(phosphonic acid diethyl ester) was not identified in the initial search, we can infer its likely hazard profile from structurally related diethyl phosphonate compounds.

• Primary Hazards: Based on analogous compounds, PEG5-Bis(phosphonic acid diethyl ester) should be handled as a substance that can cause serious eye irritation and skin irritation .[2][3][4] Inhalation of mists or vapors may also lead to respiratory irritation.[3][4]

• Chemical Class: This compound is an organophosphorus ester. While many compounds in this class are known for their neurotoxicity (e.g., pesticides), there is no data to suggest this specific linker shares that level of toxicity.[5] However, prudence dictates treating it with the respect due to its chemical family.

• Combustion Products: In the event of a fire, hazardous decomposition products can be released, including carbon monoxide (CO), carbon dioxide (CO2), and oxides of phosphorus.[2]

• Reactivity: The ester linkages are susceptible to hydrolysis under strong acidic or basic conditions.[6] It should be kept away from strong oxidizing agents.[3]

Therefore, all waste containing this compound must be presumed to be hazardous chemical waste.

Essential Personal Protective Equipment (PPE)

Proactive safety begins with robust personal protection. The following PPE is mandatory when handling or preparing PEG5-Bis(phosphonic acid diethyl ester) for disposal:

PPE Item	Specification	Rationale
Eye/Face Protection	ANSI Z87.1-compliant safety goggles.	To prevent contact with splashes, which can cause serious eye irritation.[2][3]
Hand Protection	Chemically resistant gloves (e.g., Nitrile).	To prevent skin contact and irritation.[3] Always inspect gloves before use.
Protective Clothing	Standard laboratory coat.	To protect skin and clothing from contamination.

Always consult your institution's specific chemical hygiene plan and the supplier's most current SDS for detailed PPE recommendations.[7]

The Cardinal Rule: No Drain or Trash Disposal

Under no circumstances should raw, expired, or concentrated solutions of PEG5-Bis(phosphonic acid diethyl ester) be disposed of via a sanitary sewer (sink drain) or in the regular trash.[8][9] The compound's water solubility, conferred by the PEG linker, does not render it safe for aqueous disposal.[1][10] Such actions are illegal under the Resource Conservation and Recovery Act (RCRA) and can lead to environmental contamination and significant penalties.[11] All waste streams containing this chemical must be collected and managed as hazardous waste.[10]

Step-by-Step Disposal Protocol: A Self-Validating System

This protocol ensures waste is handled safely at the point of generation and is prepared correctly for final disposal by your institution's Environmental Health & Safety (EH&S) department.

Step 1: Designate a Compatible Waste Container

• Container Selection: The ideal primary container is the original manufacturer's bottle. If unavailable, use a clean, borosilicate glass or polyethylene container known to be compatible with the chemical.[10]

• Condition: The container and its lid must be in good condition, free from cracks, and able to seal securely to be leak-proof.[11]

Step 2: Correctly Label the Waste Container

Proper labeling is a non-negotiable regulatory requirement.[12] As soon as the first drop of waste is added, the container must be labeled with:

• The words "Hazardous Waste" .[12][13]

• The full, unabbreviated chemical name: "PEG5-Bis(phosphonic acid diethyl ester)" .

• An accurate list of other chemical constituents and their approximate percentages.

• The relevant hazard characteristics (e.g., "Irritant").

Step 3: Segregate and Store in a Satellite Accumulation Area (SAA)

• Location: The labeled waste container should be kept at or near the point of generation, in a designated location known as a Satellite Accumulation Area (SAA), which is under the control of laboratory personnel.[12][13]

• Segregation: Store the waste container in secondary containment (such as a plastic tub) to contain potential leaks. Crucially, segregate it from incompatible chemicals, including:

  • Strong Oxidizing Agents

  • Strong Acids and Bases (to prevent hydrolysis)[6]

  • Strong Reducing Agents[5]

• Container Closure: The container must remain closed at all times except when you are actively adding waste.[13] Do not leave a funnel in the opening.

Step 4: Manage Contaminated Materials

• Non-Sharp Solids: Items like contaminated gloves, absorbent pads, and weigh boats should be collected in a separate, clearly labeled, sealed plastic bag or container designated for solid hazardous waste.[14]

• Sharps: Chemically contaminated sharps (e.g., needles, glass pipette tips) must be placed directly into a dedicated, puncture-resistant "Chemically Contaminated Sharps" container.[7]

Step 5: Arrange for Final Disposal

• EH&S Coordination: Your institution's Environmental Health & Safety (EH&S), Research Safety, or equivalent department is responsible for the collection and ultimate disposal of hazardous waste.[10][13]

• Requesting Pickup: Once your waste container is approximately 90% full, submit a chemical waste pickup request through your institution's established procedure.[13] Do not overfill containers.

Emergency Protocol: Spill Management

In the event of a spill, immediate and correct action is crucial.

• Alert: Notify colleagues in the immediate area.

• Isolate: If safe to do so, prevent the spill from spreading.

• Protect: Don appropriate PPE, including safety goggles, gloves, and a lab coat.

• Absorb: Cover the spill with an inert absorbent material such as sand, silica gel, or a universal chemical binder.[2][15] Do not use combustible materials like paper towels on a large spill.

• Collect: Carefully scoop the absorbed material and contaminated debris into a designated hazardous waste container.

• Clean & Decontaminate: Wipe the spill area with an appropriate cleaning agent, and collect the cleaning materials as hazardous waste.

• Report: Always report the spill to your laboratory supervisor and EH&S department, regardless of its size.

Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the proper disposal of PEG5-Bis(phosphonic acid diethyl ester) and associated waste.

Sources

• 1. PEG5-bis(phosphonic acid diethyl ester), 106338-06-1 | BroadPharm [broadpharm.com]
• 2. fishersci.com [fishersci.com]
• 3. fishersci.com [fishersci.com]
• 4. assets.thermofisher.com [assets.thermofisher.com]
• 5. nj.gov [nj.gov]
• 6. epa.gov [epa.gov]
• 7. Hazardous Waste Disposal Guide: Research Safety - Northwestern University [researchsafety.northwestern.edu]
• 8. Disposal of Chemicals in the Laboratory - Environmental Marketing Services [emsllcusa.com]
• 9. Guide to Laboratory Sink/Sewer Disposal of Wastes | Office of Clinical and Research Safety [vumc.org]
• 10. vumc.org [vumc.org]
• 11. danielshealth.com [danielshealth.com]
• 12. MedicalLab Management Magazine [medlabmag.com]
• 13. research.columbia.edu [research.columbia.edu]
• 14. Laboratory waste | Staff Portal [staff.ki.se]
• 15. agilent.com [agilent.com]